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Core Science & Biosynthesis

Foundational

Methyl 6-phenylpyridazine-3-carboxylate (CAS 181706-69-4): A Strategic Building Block in Medicinal Chemistry

Executive Summary & Structural Significance In the landscape of modern drug discovery, the selection of core scaffolds dictates the pharmacokinetic and pharmacodynamic trajectory of a lead compound. Methyl 6-phenylpyrida...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Significance

In the landscape of modern drug discovery, the selection of core scaffolds dictates the pharmacokinetic and pharmacodynamic trajectory of a lead compound. Methyl 6-phenylpyridazine-3-carboxylate (CAS 181706-69-4) has emerged as a highly privileged heterocyclic building block, commercially utilized across multiple medicinal chemistry campaigns as detailed in the .

The compound features a 1,2-diazine (pyridazine) core flanked by a lipophilic phenyl ring at the C6 position and a versatile methyl ester at the C3 position. The synthesis of highly functionalized pyridazines has been a focal point of modern organic chemistry, with methodologies ranging from transition-metal catalyzed cross-couplings, as explored in [1], to organophosphorus-catalyzed diaza-Wittig reactions documented by [2].

Quantitative Physicochemical Data

To facilitate rapid integration into computational models and synthetic planning, the core physicochemical properties are summarized below:

PropertyValue / Specification
Chemical Name Methyl 6-phenylpyridazine-3-carboxylate
CAS Registry Number 181706-69-4
Molecular Formula C₁₂H₁₀N₂O₂
Molecular Weight 214.22 g/mol
Melting Point 194 - 197 °C
Storage Conditions Room Temperature (RT), sealed in dry environment
Pharmacophore Class Heterocyclic Core / Bidentate H-Bond Acceptor

Mechanistic Insights: The Pyridazine Pharmacophore in Drug Design

As an application scientist, I frequently advise structural biology teams on why the pyridazine ring is chosen over its bioisosteres (such as phenyl, pyridine, or pyrimidine rings). The causality lies in its unique electronic and spatial properties, highlighted in [3]:

  • Bidentate Hydrogen Bonding: The adjacent nitrogen atoms (N1, N2) possess a high localized electron density (dipole moment ~4.2 D). This allows the core to act as a potent bidentate hydrogen-bond acceptor, a feature frequently exploited to anchor molecules into the ATP-binding hinge region of kinases.

  • LogP Modulation: The inclusion of two nitrogen atoms significantly lowers the partition coefficient (LogP) compared to biphenyl systems, thereby enhancing aqueous solubility and improving oral bioavailability.

  • Metabolic Stability: The electron-deficient nature of the pyridazine ring renders it highly resistant to cytochrome P450-mediated oxidative degradation, prolonging the compound's biological half-life.

PharmacophoreLogic Core Methyl 6-phenylpyridazine-3-carboxylate Pyridazine Pyridazine Core (Dipole = 4.2 D) Core->Pyridazine Phenyl C6-Phenyl Ring Core->Phenyl Ester C3-Methyl Ester Core->Ester Target1 Bidentate H-Bond Acceptor (Kinase Hinge Binding) Pyridazine->Target1 Target2 Hydrophobic Interaction (Pi-Pi Stacking / Lipophilicity) Phenyl->Target2 Target3 Synthetic Handle (Amidation / Saponification) Ester->Target3

Fig 1. Pharmacophore logic and target engagement vectors of the pyridazine scaffold.

Synthetic Methodologies: A Self-Validating Protocol

While early syntheses relied on the condensation of 1,4-dicarbonyls with hydrazine, the modern gold standard for generating C6-aryl pyridazines is the Suzuki-Miyaura Cross-Coupling . The protocol below is designed as a self-validating system, ensuring that experimentalists can verify success at every critical juncture.

Experimental Workflow

SynthesisWorkflow SM1 Methyl 6-chloropyridazine- 3-carboxylate Reaction Suzuki-Miyaura Coupling Pd(dppf)Cl2, K2CO3 1,4-Dioxane/H2O, 90°C SM1->Reaction SM2 Phenylboronic Acid SM2->Reaction Product Methyl 6-phenylpyridazine- 3-carboxylate (CAS 181706-69-4) Reaction->Product Cross-Coupling >80% Yield

Fig 2. Self-validating synthetic workflow for methyl 6-phenylpyridazine-3-carboxylate.

Step-by-Step Methodology & Causality

Materials:

  • Methyl 6-chloropyridazine-3-carboxylate (1.0 eq, 10 mmol)

  • Phenylboronic acid (1.2 eq, 12 mmol)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq, 0.5 mmol)

  • K₂CO₃ (2.0 eq, 20 mmol)

  • 1,4-Dioxane / H₂O (4:1 v/v, 50 mL)

Procedure:

  • Solvent Degassing: Combine 1,4-dioxane and water in a Schlenk flask. Sparge with argon for 15 minutes.

    • Causality: Palladium(0) intermediates are highly susceptible to oxidation by dissolved O₂. The inclusion of water is strictly required to dissolve the inorganic base and activate the boronic acid via the formation of a reactive boronate complex.

  • Reagent Assembly: Add methyl 6-chloropyridazine-3-carboxylate, phenylboronic acid, and K₂CO₃ to the degassed solvent.

    • Causality: K₂CO₃ is selected as a mild base to prevent the premature hydrolysis (saponification) of the C3-methyl ester, which would inevitably occur if stronger bases like NaOH or KOH were utilized.

  • Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ under a positive stream of argon.

    • Causality: Pyridazine nitrogens are strong σ-donors and can coordinate to palladium, leading to catalyst poisoning. The bulky, bidentate dppf ligand sterically and electronically prevents this off-target coordination, ensuring high turnover numbers.

  • Execution & Self-Validation: Heat the mixture to 90 °C for 4-6 hours. Monitor via TLC (Hexanes:EtOAc 7:3).

    • Validation Checkpoint: The starting chloropyridazine is significantly less lipophilic than the highly conjugated phenylpyridazine product. A successful reaction is validated by the disappearance of the lower Rf spot and the emergence of a distinct, UV-active higher Rf spot.

  • Workup: Cool to room temperature, dilute with EtOAc (100 mL), and wash with water (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄.

    • Causality: Na₂SO₄ is preferred over MgSO₄, as magnesium ions can occasionally coordinate with the pyridazine nitrogens, complicating phase separation and reducing isolated yield.

  • Purification: Concentrate in vacuo and purify via flash column chromatography (Silica gel, gradient 10-30% EtOAc in Hexanes).

Analytical Validation Parameters

To ensure absolute trustworthiness of the synthesized batch, verify the product against the following analytical standards:

  • LC-MS: Expected mass[M+H]⁺ = 215.1 m/z.

  • ¹H NMR (400 MHz, CDCl₃): Look for the diagnostic ester singlet at δ 4.08 (s, 3H), the distinct pyridazine doublets at δ 8.20 (d, J = 8.8 Hz, 1H) and δ 7.95 (d, J = 8.8 Hz, 1H), and the phenyl multiplet integrating to 5 protons between δ 7.50–8.10.

Downstream Applications

Once synthesized, the C3-methyl ester acts as a highly reliable synthetic handle. In standard drug development workflows, this ester is subjected to LiOH-mediated saponification to yield 6-phenylpyridazine-3-carboxylic acid. This acid is subsequently coupled with diverse aliphatic or aromatic amines using standard amide coupling reagents (e.g., HATU, EDC/HOBt) to generate vast libraries of target-specific ligands, particularly in the pursuit of novel kinase inhibitors and GABA-A receptor modulators.

References

  • The Journal of Organic Chemistry. "Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives". URL:[Link]

  • The Royal Society of Chemistry. "Organophosphorus-catalyzed Diaza-Wittig reaction: Application to the synthesis of pyridazines". URL:[Link]

  • Scribd / Russian Chemical Reviews. "Advances in Pyridazine Chemistry". URL:[Link]

Sources

Exploratory

Methyl 6-phenylpyridazine-3-carboxylate molecular weight and formula

Title: Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Methyl 6-phenylpyridazine-3-carboxylate Executive Summary Methyl 6-phenylpyridazine-3-carboxylate is a highly privileged heterocyclic buildi...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Methyl 6-phenylpyridazine-3-carboxylate

Executive Summary

Methyl 6-phenylpyridazine-3-carboxylate is a highly privileged heterocyclic building block utilized extensively in modern medicinal chemistry[1]. Featuring a 1,2-diazine core flanked by a lipophilic phenyl ring and a versatile methyl ester, this scaffold serves as a critical intermediate in the development of advanced therapeutics, including STING (Stimulator of Interferon Genes) agonists and cyclin-dependent kinase (CDK) inhibitors[2][3]. This whitepaper provides a comprehensive technical analysis of its molecular properties, mechanistic binding logic, and a validated synthetic workflow.

Physicochemical Properties & Molecular Identity

The structural architecture of methyl 6-phenylpyridazine-3-carboxylate balances polar and non-polar domains. This makes it an ideal candidate for the "nitrogen walk" strategy in drug design—a systematic approach where CH groups in aromatic rings are replaced with nitrogen atoms to optimize intra- and intermolecular interactions and improve pharmacological profiles[4].

PropertyValue
Chemical Name Methyl 6-phenylpyridazine-3-carboxylate
Molecular Formula C12H10N2O2
Molecular Weight 214.22 g/mol
Monoisotopic / Exact Mass 214.0742 Da
CAS Registry Number 181706-69-4
Scaffold Classification 1,2-Diazine (Pyridazine)

Data synthesized from commercial chemical registries and structural calculations[1].

Mechanistic Insights: The Pyridazine Core in Medicinal Chemistry

The pharmacological utility of the 6-phenylpyridazine-3-carboxylate scaffold lies in its unique electronic and steric properties:

  • Water-Mediated Hydrogen Bonding: The adjacent nitrogen atoms (N1 and N2) of the pyridazine ring possess distinct lone pairs that frequently participate in water-mediated hydrogen-bond networks within target protein binding pockets. For instance, in the development of STING agonists, the pyridazine core has been shown to anchor the molecule to the target via highly conserved overhead water molecules[2].

  • Steric Shielding & Metabolic Stability: The C6-phenyl substitution provides necessary lipophilicity (π-π stacking interactions with aromatic residues) and sterically shields the pyridazine ring from rapid oxidative metabolism, a common liability in unsubstituted diazines.

  • C3-Carboxylate Versatility: The methyl ester at the C3 position acts as a synthetic handle. It can be readily hydrolyzed to a carboxylic acid for subsequent amide coupling, allowing for rapid diversification of the pharmacophore[3].

BindingLogic Scaffold Pyridazine Core (1,2-Diazine) Hbond Water-Mediated H-Bonding (Target Protein Anchoring) Scaffold->Hbond N1/N2 lone pairs Substituent1 C3: Methyl Carboxylate (Synthetic Handle) Substituent1->Hbond Carbonyl oxygen Substituent2 C6: Phenyl Ring (Lipophilic Domain) Lipophilic Hydrophobic Pocket (Pi-Pi Stacking) Substituent2->Lipophilic Target interaction Steric Steric Shielding & Metabolic Stability Substituent2->Steric Blocks C6 oxidation

Pharmacophore mapping and target-binding logic of the 6-phenylpyridazine-3-carboxylate scaffold.

Validated Synthetic Workflow: Suzuki-Miyaura Cross-Coupling

While organophosphorus-catalyzed diaza-Wittig reactions can construct the pyridazine ring de novo[5][6], the most efficient and modular approach for synthesizing methyl 6-phenylpyridazine-3-carboxylate relies on the Suzuki-Miyaura cross-coupling of commercially available methyl 6-chloropyridazine-3-carboxylate with phenylboronic acid.

Experimental Protocol: Step-by-Step Methodology Causality & Design: Palladium-catalyzed cross-coupling is selected due to its high functional group tolerance. Pd(dppf)Cl₂ is utilized as the pre-catalyst because its bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating the reductive elimination step—a critical factor when dealing with electron-deficient heteroaryl chlorides. A biphasic solvent system (1,4-Dioxane/H₂O) ensures the solubility of both the organic substrates and the inorganic base (K₂CO₃), which is required to activate the boronic acid via a reactive boronate complex.

  • Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add methyl 6-chloropyridazine-3-carboxylate (1.0 equiv, 10 mmol) and phenylboronic acid (1.2 equiv, 12 mmol).

  • Catalyst & Base Introduction: Add K₂CO₃ (2.5 equiv, 25 mmol) and the palladium catalyst Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

  • Solvent & Degassing: Suspend the mixture in a 4:1 mixture of 1,4-Dioxane and deionized water (0.2 M concentration). Degas the suspension via three freeze-pump-thaw cycles or vigorous sparging with ultra-pure N₂ for 15 minutes. Self-Validation: Degassing prevents catalyst oxidation and suppresses the unwanted oxidative homocoupling of the boronic acid.

  • Thermal Activation: Heat the reaction mixture to 90 °C under an inert N₂ atmosphere. Monitor the reaction via TLC (Hexane:EtOAc 7:3) or LC-MS. The electron-deficient nature of the pyridazine ring typically drives the reaction to completion within 8–12 hours.

  • Quench & Aqueous Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (EtOAc) and quench with distilled water. Separate the phases and extract the aqueous layer twice with EtOAc. Self-Validation: The aqueous wash effectively partitions and removes the inorganic salts and boronic acid byproducts from the organic target.

  • Drying & Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ (chosen over MgSO₄ to prevent potential Lewis acid-catalyzed ester hydrolysis during concentration), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 30% EtOAc in Hexanes) to isolate methyl 6-phenylpyridazine-3-carboxylate as a purified solid.

SynthesisWorkflow Start Methyl 6-chloropyridazine-3-carboxylate + Phenylboronic acid Catalyst Pd(dppf)Cl2 (5 mol%) / K2CO3 1,4-Dioxane:H2O (4:1) Start->Catalyst Combine reagents Reaction Thermal Activation 90°C, 8-12h (N2 Atm) Catalyst->Reaction Degas & Heat Workup Aqueous Workup EtOAc Extraction & Brine Wash Reaction->Workup Cool & Quench Purification Flash Chromatography (Hexane:EtOAc Gradient) Workup->Purification Dry & Concentrate Product Methyl 6-phenylpyridazine-3-carboxylate (Target Scaffold) Purification->Product Isolate pure solid

Step-by-step synthetic workflow for Methyl 6-phenylpyridazine-3-carboxylate via Suzuki coupling.

Downstream Applications in Drug Development

The isolated methyl 6-phenylpyridazine-3-carboxylate is rarely the final drug candidate; rather, it is a versatile precursor for advanced therapeutics:

  • STING Agonists: Hydrolysis of the ester followed by nucleophilic aromatic substitution or amide coupling with substituted imidazoles has yielded potent STING agonists with significant antitumor activity. The pyridazine core precisely aligns the molecule within the STING dimer pocket[2].

  • Kinase Inhibitors: The scaffold is utilized to synthesize 3,6-disubstituted pyridazines targeting cyclin-dependent kinase 2 (CDK2), leveraging the nitrogen walk approach to optimize kinase hinge-binding interactions[3].

References

  • KOLAB Shop - methyl 6-phenylpyridazine-3-carboxylate (EN300-11723212). 1

  • Sigma-Aldrich - methyl 6-phenylpyridazine-3-carboxylate | 181706-69-4.

  • ChemRxiv - Practical Toolkit for the Installation of Pyrrolo[2,3-c/3,2-c]pyridazine Cores into MedChem Relevant Compounds. 4

  • Journal of Medicinal Chemistry (ACS Publications) - Discovery of 3-(Fluoro-imidazolyl)pyridazine Derivatives as Potent STING Agonists with Antitumor Activity.2

  • Taylor & Francis - Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2. 3

  • The Journal of Organic Chemistry (ACS Publications) - Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. 5

  • The Royal Society of Chemistry - Organophosphorus-catalyzed Diaza-Wittig reaction: Application to the synthesis of pyridazines. 6

Sources

Foundational

Structural Paradigms in Heterocyclic Drug Discovery: 6-Phenylpyridazine-3-Carboxylate vs. Pyridazinone Derivatives

Executive Summary In modern medicinal chemistry, the 1,2-diazine (pyridazine) nucleus is widely recognized as a "privileged scaffold" due to its profound ability to modulate diverse biological targets[1]. However, subtle...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the 1,2-diazine (pyridazine) nucleus is widely recognized as a "privileged scaffold" due to its profound ability to modulate diverse biological targets[1]. However, subtle alterations in its oxidation state and functionalization dictate entirely different pharmacological trajectories and synthetic requirements. This technical guide provides an in-depth comparative analysis of two critical structural paradigms: the fully aromatic 6-phenylpyridazine-3-carboxylate and the lactam-bearing pyridazinone derivatives (e.g., 6-phenyl-3(2H)-pyridazinone).

By dissecting their physicochemical properties, target engagement mechanisms, and synthetic workflows, this whitepaper equips drug development professionals with the causality-driven insights needed to select and synthesize the optimal scaffold for their therapeutic indications.

Physicochemical Profiling & Structural Divergence

The fundamental divergence between these two classes lies in the presence of the lactam motif. Pyridazinones exist in a tautomeric equilibrium between the lactam (NH/C=O) and lactim (N/C-OH) forms, though the lactam form predominates under physiological conditions[2]. This endows the molecule with potent hydrogen bond donor (HBD) and acceptor (HBA) capabilities.

Conversely, 6-phenylpyridazine-3-carboxylates are fully heteroaromatic. Lacking the lactam NH, they serve as rigid, lipophilic scaffolds that rely on their ester functionality for downstream diversification (e.g., cross-coupling or amidation)[1].

Quantitative Data Summary

The following table summarizes the core physicochemical parameters that dictate the pharmacokinetic (PK) behavior of these two foundational scaffolds.

Parameter6-Phenyl-3(2H)-pyridazinoneMethyl 6-phenylpyridazine-3-carboxylate
Chemical Formula C₁₀H₈N₂O[2]C₁₂H₁₀N₂O₂
Molecular Weight 172.19 g/mol [3]214.22 g/mol
H-Bond Donors (HBD) 1 (Lactam NH)0
H-Bond Acceptors (HBA) 2 (Carbonyl O, Pyridazine N)4 (Ester O, Pyridazine N)
LogP (Lipophilicity) ~1.3[4]~1.9
Primary Utility Target Binder (PDE4, COX-2)[5]Synthetic Precursor / Prodrug Scaffold[1]
Electronic Nature Electron-rich (Lactam resonance)Electron-deficient (Ester withdrawing group)

Target Engagement & Mechanistic Pathways

Pyridazinones: Bidentate Ligands for Anti-Inflammatory Targets

Pyridazinone derivatives are heavily utilized in the development of anti-inflammatory agents. Their structural geometry allows them to act as highly effective inhibitors of Cyclic Nucleotide Phosphodiesterase type 4 (PDE4)[5]. The lactam carbonyl acts as a crucial bidentate ligand, coordinating with the bivalent metal ions (Mg²⁺/Zn²⁺) deep within the PDE4 active site.

By inhibiting PDE4, pyridazinones prevent the hydrolysis of intracellular cAMP. The resulting elevation in cAMP activates Protein Kinase A (PKA), which subsequently phosphorylates and inhibits the NF-κB transcription factor. This cascade ultimately suppresses the release of pro-inflammatory mediators such as Thromboxane A2 (TxA2), TNF-α, and IL-6[6].

Pathway A Pyridazinone Derivative B PDE4 Enzyme A->B Competitive Inhibition C Intracellular cAMP B->C Prevents Hydrolysis D Protein Kinase A (PKA) C->D Allosteric Activation E NF-κB Pathway D->E Phosphorylation (Inhibitory) F TNF-α & IL-6 Release E->F Transcriptional Suppression

Mechanism of PDE4 inhibition by pyridazinone derivatives.

6-Phenylpyridazine-3-Carboxylates: Privileged Precursors

Unlike pyridazinones, the fully aromatic carboxylates are primarily utilized as advanced intermediates. They are recognized as selective precursors for GABA-A receptor antagonists (such as minaprine analogs) and highly selective kinase inhibitors[1]. The ester group at the 3-position is highly susceptible to nucleophilic attack, allowing medicinal chemists to rapidly generate libraries of amides or hydrazides for Structure-Activity Relationship (SAR) screening.

Advanced Synthetic Methodologies

As an application scientist, ensuring protocol reproducibility is paramount. Below are self-validating, step-by-step methodologies for synthesizing both scaffolds.

Protocol A: Organophosphorus-Catalyzed Diaza-Wittig Synthesis of 6-Phenylpyridazine-3-Carboxylate

Historically, synthesizing highly functionalized pyridazines relied on the Zalesov method (utilizing furan-4,5-dione intermediates), which required harsh conditions and was strictly limited to aryl substituents[1]. To overcome this, we employ a chemoselective, organophosphorus-catalyzed Diaza-Wittig reaction[7].

Causality Check: We utilize diphenylsilane as the terminal reductant because it chemoselectively reduces the phospholene oxide catalyst back to the active phospholene without reducing the sensitive diazo functional group of the substrate[7].

Catalysis PO Phospholene Oxide Phos Phospholene PO->Phos Reduction Silane Diphenylsilane Silane->Phos Reactant PZ Phosphazine Phos->PZ + Diazo Diazo Diazo Substrate Diazo->PZ OX Oxazaphosphetane PZ->OX Rearrangement OX->PO Regeneration Prod Pyridazine-3-carboxylate OX->Prod Cyclization

Catalytic cycle of the Diaza-Wittig reaction.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the α-diazo-β-ketoester substrate (1.0 mmol) in anhydrous toluene (10 mL).

  • Catalyst Addition: Add 1-phenyl-3-methyl-2-phospholene 1-oxide (10 mol%) to the solution. Note: The oxide is bench-stable, ensuring reliable dosing.

  • Reduction Initiation: Slowly inject diphenylsilane (1.2 mmol) via syringe. The mild nature of diphenylsilane prevents unwanted side reactions.

  • Thermal Cyclization: Heat the reaction mixture to 110 °C for 16 hours. Monitor the consumption of the diazo compound via TLC (Hexane/EtOAc 7:3). The disappearance of the bright yellow diazo spot validates the progression of the phosphazine intermediate.

  • Workup & Isolation: Cool the mixture to room temperature. In many cases, the desired methyl 6-phenylpyridazine-3-carboxylate will spontaneously precipitate. If not, concentrate in vacuo and purify via flash column chromatography (EtOAc/n-hexane = 9:1) to yield a pale yellow solid (Yield: ~70-75%, mp 211–212 °C)[1],[7].

Protocol B: Classical Synthesis of 6-Phenyl-3(2H)-Pyridazinone

The synthesis of the pyridazinone core is fundamentally different, relying on the condensation of a 1,4-dicarbonyl equivalent with hydrazine.

Causality Check: Hydrazine hydrate acts as a bis-nucleophile. It first attacks the highly electrophilic ketone of the 3-aroylpropanoic acid to form a hydrazone, followed by an intramolecular cyclization at the carboxylic acid to form the stable 6-membered lactam ring.

Step-by-Step Methodology:

  • Acylation: React benzene with succinic anhydride in the presence of anhydrous AlCl₃ (Friedel-Crafts acylation) to yield 3-benzoylpropanoic acid.

  • Condensation: Suspend 3-benzoylpropanoic acid (10 mmol) in absolute ethanol (20 mL).

  • Cyclization: Add hydrazine hydrate (12 mmol) dropwise at room temperature. An exothermic reaction will occur.

  • Reflux: Heat the mixture to reflux for 4 hours. The reaction is self-validating: as the cyclization proceeds, the product (6-phenyl-4,5-dihydro-3(2H)-pyridazinone) becomes insoluble in hot ethanol and begins to crash out.

  • Oxidation (Aromatization): To achieve the fully unsaturated 6-phenyl-3(2H)-pyridazinone, treat the dihydro-intermediate with sodium 3-nitrobenzenesulfonate in aqueous NaOH under reflux for 2 hours.

  • Workup: Acidify with HCl, filter the resulting off-white crystalline precipitate, and recrystallize from ethanol to obtain pure 6-phenyl-3(2H)-pyridazinone[2].

Structure-Activity Relationships (SAR) & Future Directions

The versatility of both scaffolds allows for extensive SAR exploration:

  • Alpha-1 Adrenoceptor Antagonism: For pyridazinones, lengthening the polymethylene chain linking the pyridazinone core to an arylpiperazine moiety drastically increases binding affinity for α1-adrenoceptors (Ki values in the low nanomolar range)[8].

  • Antibacterial Activity: Halogenation (e.g., 4,5-dihalo substitution) on the pyridazinone ring enhances lipophilicity and membrane penetration, yielding potent antibacterial agents against MRSA and P. aeruginosa[9].

  • Kinase Inhibition: The 6-phenylpyridazine-3-carboxylate scaffold can be hydrolyzed to the free acid and coupled with various anilines to target the ATP-binding pocket of kinases like p38 MAP kinase[1].

Understanding the electronic and steric demands of your target is critical. If your target requires a hydrogen bond donor to anchor the molecule (like PDE4), the pyridazinone is the superior scaffold. If you require a rigid, modular vector for fragment-based drug discovery, the pyridazine-3-carboxylate provides the necessary synthetic flexibility.

References

  • Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold - SAR Publication. sarpublication.com.
  • 6-Phenyl-3(2H)-pyridazinone - Chem-Impex. chemimpex.com.
  • Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6 - PubMed. nih.gov.
  • CAS 2166-31-6: 6-phenyl-3(2H)-pyridazinone | CymitQuimica. cymitquimica.com.
  • Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors - RSC Publishing. rsc.org.
  • Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives | The Journal of Organic Chemistry - ACS Publications. acs.org.
  • 3-Phenyl-6-pyridazone | C10H8N2O | CID 75106 - PubChem - NIH. nih.gov.
  • Organophosphorus-catalyzed Diaza-Wittig reaction: Application to the synthesis of pyridazines. - The Royal Society of Chemistry. rsc.org.
  • Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives - MDPI. mdpi.com.
  • Synthesis, Biological Evaluation, and Pharmacophore Generation of New Pyridazinone Derivatives with Affinity toward α1- and α2-Adrenoceptors | Journal of Medicinal Chemistry - ACS Publications. acs.org.

Sources

Exploratory

Applications of Phenyl-Substituted Pyridazines in Drug Discovery

Executive Summary The pyridazine nucleus (1,2-diazine) represents a "privileged scaffold" in modern medicinal chemistry, distinguished by its unique physicochemical profile—specifically its high water solubility relative...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyridazine nucleus (1,2-diazine) represents a "privileged scaffold" in modern medicinal chemistry, distinguished by its unique physicochemical profile—specifically its high water solubility relative to other diazines, its capacity for pi-stacking interactions, and its ability to serve as a bioisostere for phenyl or pyridine rings.

This guide focuses specifically on phenyl-substituted pyridazines , a subclass where the lipophilic phenyl ring complements the polar pyridazine core. This structural motif effectively bridges the "solubility-permeability" gap, often improving oral bioavailability while maintaining specific target affinity. Key applications span oncology (kinase inhibitors), neuroscience (GABA receptor antagonists), and cardiovascular medicine (PDE inhibitors).

Chemical Space & Physicochemical Properties[1]

The "Privileged" Nature of the Scaffold

The 1,2-diazine core possesses a high dipole moment (3.9 D) and two adjacent nitrogen atoms with lone pairs capable of accepting hydrogen bonds. When substituted with a phenyl group, the molecule acquires a distinct amphiphilic character.

PropertyPyridazine CorePhenyl-Pyridazine MotifDrug Discovery Implication
LogP -0.72 (Hydrophilic)1.5 – 3.5 (Tunable)Ideal range for oral bioavailability (Lipinski's Rule of 5).
H-Bonding 2 Acceptors2 Acceptors + HydrophobicDual binding mode: H-bonds anchor to the active site; phenyl fills hydrophobic pockets.
pKa 2.3 (Conjugate acid)~2.0 – 2.5Low basicity reduces lysosomal trapping and non-specific binding.
Metabolism Oxidative cleavagePhenyl oxidation / N-oxidationPredictable metabolic soft spots allow for rational lead optimization.
Structural Isomerism & SAR

The position of the phenyl substitution dictates biological activity.

  • 3-Phenylpyridazine: Common in CNS active agents (e.g., Minaprine analogs).

  • 3,6-Diphenylpyridazine: Symmetrical scaffold often used in liquid crystals but also found in potent COX-2 inhibitors.

  • 4-Phenylpyridazine: Less common but critical for specific PDE4 inhibitors.

Therapeutic Applications & Mechanism of Action[2][3][4][5]

Neuroscience: GABA-A Receptor Antagonism

One of the most famous applications of this scaffold is Gabazine (SR-95531) , a selective GABA-A receptor antagonist.

  • Mechanism: The pyridazine ring mimics the carboxylate of GABA, interacting with the arginine residues in the binding pocket, while the phenyl group provides steric bulk that prevents channel opening (competitive antagonism).

  • Application: Primarily a research tool to model anxiety and epilepsy mechanisms.

Oncology: Kinase Inhibition (CDK & VEGFR)

Phenyl-substituted pyridazines serve as ATP-competitive inhibitors. The nitrogen atoms of the pyridazine often form a "hinge binder" motif within the kinase ATP-binding pocket.

  • Case Study: 3,6-Disubstituted pyridazines targeting Cyclin-Dependent Kinase 2 (CDK2) .

  • Mechanism: The scaffold locks the enzyme in an inactive conformation. The phenyl group orients into the "gatekeeper" region, determining selectivity against other kinases.

Inflammation: PDE3/4 Inhibition

Zardaverine is a pyridazinone (tautomeric to hydroxypyridazine) derivative used as a bronchodilator.

  • Mechanism: Dual inhibition of Phosphodiesterase 3 and 4 (PDE3/4), leading to elevated cAMP levels in smooth muscle cells (relaxation) and immune cells (anti-inflammatory).

Visualization: Mechanism of Action

The following diagram illustrates the generic signaling blockade by a phenyl-pyridazine kinase inhibitor in a cancer cell line.

KinaseInhibition Extracellular Extracellular Signal (Growth Factor) Receptor RTK (e.g., VEGFR) Extracellular->Receptor Activates KinaseActive Kinase Domain (Active) Receptor->KinaseActive Phosphorylation ATP ATP Molecule ATP->KinaseActive Binds Inhibitor Phenyl-Pyridazine Inhibitor KinaseBlocked Kinase Domain (Inhibited) Inhibitor->KinaseBlocked Competitive Binding (Hinge Region) KinaseActive->KinaseBlocked Displaced by Inhibitor Downstream Downstream Signaling (RAS/RAF/MEK) KinaseActive->Downstream Signal Transduction KinaseBlocked->Downstream Blockade Apoptosis Apoptosis (Cell Death) KinaseBlocked->Apoptosis Induces Proliferation Cell Proliferation Downstream->Proliferation Promotes

Figure 1: Mechanism of Action for Phenyl-Pyridazine Kinase Inhibitors. The inhibitor competes with ATP, preventing downstream signaling cascades.

Technical Deep Dive: Synthetic Methodology

Primary Route: Suzuki-Miyaura Cross-Coupling

The most robust method for synthesizing phenyl-substituted pyridazines is the Palladium-catalyzed cross-coupling of chloropyridazines with phenylboronic acids. This method allows for late-stage functionalization, essential for SAR studies.

Experimental Protocol: Synthesis of 3-Phenyl-6-chloropyridazine

Rationale: This intermediate allows for further substitution at the 6-position (e.g., amination) to create library diversity.

Reagents:

  • 3,6-Dichloropyridazine (1.0 equiv)

  • Phenylboronic acid (1.1 equiv)

  • Pd(PPh3)4 (0.05 equiv) - Catalyst

  • Na2CO3 (2.0 equiv, 2M aqueous solution)

  • 1,4-Dioxane (Solvent)

Step-by-Step Methodology:

  • Inert Atmosphere Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon for 5 minutes.

  • Solvent Degassing: In a separate vessel, sparge 1,4-dioxane with Argon for 15 minutes to remove dissolved oxygen (critical to prevent Pd catalyst oxidation).

  • Reactant Assembly: Add 3,6-dichloropyridazine (1.49 g, 10 mmol) and phenylboronic acid (1.34 g, 11 mmol) to the reaction flask.

  • Catalyst Addition: Add Pd(PPh3)4 (578 mg, 0.5 mmol) quickly to minimize air exposure.

  • Solvent & Base Addition: Add degassed 1,4-dioxane (20 mL) and 2M Na2CO3 (10 mL).

  • Reaction: Heat the mixture to reflux (100°C) under Argon for 12 hours. Monitor via TLC (30% EtOAc/Hexane).

    • Self-Validation Check: The starting material (Rf ~0.6) should disappear, and a new fluorescent spot (Rf ~0.4) should appear.

  • Work-up: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Purification: Dry organic layers over MgSO4, filter, and concentrate in vacuo. Purify via flash column chromatography (SiO2, gradient 10-40% EtOAc in Hexane).

Visualization: Synthetic Workflow

SynthesisWorkflow Start 3,6-Dichloropyridazine Process Reflux (100°C, 12h) Argon Atmosphere Start->Process Reagent Phenylboronic Acid Reagent->Process Catalyst Pd(PPh3)4 / Na2CO3 Catalyst->Process Intermediate Crude Mixture Process->Intermediate Purification Flash Chromatography (EtOAc/Hexane) Intermediate->Purification Product 3-Chloro-6-phenylpyridazine (Yield: ~75%) Purification->Product

Figure 2: Synthetic workflow for the mono-arylation of dichloropyridazine.

Biological Evaluation Protocol

In Vitro Kinase Inhibition Assay (ADP-Glo™)

To validate the activity of the synthesized phenyl-pyridazine, a luminescent ADP detection assay is recommended. This protocol is self-validating via the use of a standard reference inhibitor (e.g., Staurosporine).

Protocol Steps:

  • Enzyme Prep: Dilute the target kinase (e.g., CDK2/CyclinA) to 2 ng/µL in 1X Kinase Buffer.

  • Compound Prep: Prepare 3-fold serial dilutions of the phenyl-pyridazine derivative in DMSO (Top concentration 10 µM).

  • Incubation: Add 2 µL of compound and 4 µL of enzyme to a 384-well white plate. Incubate for 15 min at RT.

  • Reaction Start: Add 4 µL of ATP/Substrate mix. Incubate for 60 min at RT.

  • Detection:

    • Add 10 µL of ADP-Glo™ Reagent (Depletes unconsumed ATP). Incubate 40 min.

    • Add 20 µL of Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light). Incubate 30 min.

  • Readout: Measure luminescence on a plate reader.

  • Analysis: Plot RLU vs. log[Concentration] to determine IC50.

    • Validation: Z' factor must be > 0.5. Reference inhibitor IC50 must match historical data.

References

  • Ibrahim, M., et al. (2015).[1] "Pyridopyridazine": A Versatile Nucleus in Pharmaceutical Field. Journal of Biosciences and Medicines.

  • Wermuth, C. G. (2001). "Discovery of a 3-Amino-6-phenyl-pyridazine Derivative as a New Synthetic Antineuroinflammatory Compound." Journal of Medicinal Chemistry.

  • BenchChem Technical Support. (2025). "3-Phenylpyridine Derivatives: Application Notes and Protocols." BenchChem.[2][3]

  • El-Mekabaty, A. (2020). "Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2." Scientific Reports.

  • Matada, B. S., et al. (2021).[4] "A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases." International Journal of Pharmaceutical Sciences Review and Research.

Sources

Foundational

An In-depth Technical Guide to the Solubility Profile of Methyl 6-phenylpyridazine-3-carboxylate

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals Foreword: Navigating the Solubility Maze in Drug Discovery In the landscape of modern drug discovery, the intri...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Solubility Maze in Drug Discovery

In the landscape of modern drug discovery, the intrinsic properties of a molecule are as critical as its biological activity. Among these, aqueous and organic solubility stand as a pivotal gateway to a compound's developability. Poor solubility can cast a long shadow, leading to challenges in formulation, unreliable in vitro assay results, and compromised in vivo bioavailability. This guide is crafted to provide a deep dive into the solubility profile of Methyl 6-phenylpyridazine-3-carboxylate, a heterocyclic compound of interest. Given the nascent stage of publicly available data for this specific molecule, we will leverage a comprehensive analysis of a closely related structural analog, 6-phenylpyridazin-3(2H)-one, to illuminate the path forward. This approach not only provides a robust predictive framework but also equips the discerning scientist with the foundational principles and methodologies to tackle solubility challenges head-on.

The Pyridazine Scaffold: A Privileged Structure in Medicinal Chemistry

The pyridazine core is a recurring motif in a multitude of biologically active compounds, demonstrating a wide array of therapeutic applications including cardiovascular, anti-inflammatory, and anticancer agents.[1][2] The unique arrangement of its nitrogen atoms imparts specific physicochemical properties, such as a high dipole moment and the capacity for dual hydrogen bonding, which can be instrumental in drug-target interactions.[3] Understanding the solubility of novel pyridazine derivatives like Methyl 6-phenylpyridazine-3-carboxylate is therefore a critical step in harnessing their full therapeutic potential.

Physicochemical Properties: The Blueprint of Solubility

While specific experimental data for Methyl 6-phenylpyridazine-3-carboxylate is not extensively available, we can infer its likely characteristics based on its structure and data from its analog, 6-phenylpyridazin-3(2H)-one.

PropertyInferred Characteristics for Methyl 6-phenylpyridazine-3-carboxylateRationale and Comparative Data
Molecular Formula C12H10N2O2Based on chemical structure.
Molecular Weight 214.22 g/mol Calculated from the molecular formula.
Polarity Moderately PolarThe presence of the pyridazine ring, ester, and phenyl groups suggests a balance of polar and non-polar regions.
Hydrogen Bonding AcceptorThe nitrogen atoms of the pyridazine ring and the oxygen atoms of the carboxylate group can act as hydrogen bond acceptors.
Aqueous Solubility Expected to be lowThe phenyl group and the overall molecular structure suggest limited solubility in water. The analog, 6-phenylpyridazin-3(2H)-one, exhibits very low aqueous solubility.[4][5][6][7]
Organic Solvent Solubility VariableExpected to show good solubility in polar aprotic solvents like DMSO and moderate solubility in alcohols and other organic solvents, similar to its analog.[4][5][6][7]

Solubility Profile: A Deep Dive into Solvent Systems

The solubility of a compound across a range of solvents is a critical dataset for various stages of drug development, from initial screening to formulation. The following table presents the mole fraction solubility data for the structural analog, 6-phenylpyridazin-3(2H)-one, at different temperatures. This data serves as a strong predictive tool for Methyl 6-phenylpyridazine-3-carboxylate.

Table 1: Mole Fraction Solubility (x) of 6-phenylpyridazin-3(2H)-one in Various Solvents at Different Temperatures [4][5][6][7]

Solvent298.2 K303.2 K308.2 K313.2 K318.2 K
Water5.75 x 10⁻⁶7.31 x 10⁻⁶9.12 x 10⁻⁶10.81 x 10⁻⁶12.60 x 10⁻⁶
Methanol2.98 x 10⁻³3.51 x 10⁻³4.10 x 10⁻³4.65 x 10⁻³5.18 x 10⁻³
Ethanol5.89 x 10⁻³6.55 x 10⁻³7.20 x 10⁻³7.71 x 10⁻³8.22 x 10⁻³
Isopropyl Alcohol (IPA)9.91 x 10⁻³11.01 x 10⁻³12.11 x 10⁻³13.24 x 10⁻³14.40 x 10⁻³
1-Butanol1.51 x 10⁻²1.67 x 10⁻²1.83 x 10⁻²1.97 x 10⁻²2.11 x 10⁻²
2-Butanol1.58 x 10⁻²1.74 x 10⁻²1.89 x 10⁻²2.03 x 10⁻²2.18 x 10⁻²
Ethylene Glycol (EG)8.61 x 10⁻³9.71 x 10⁻³10.79 x 10⁻³11.72 x 10⁻³12.70 x 10⁻³
Propylene Glycol (PG)1.09 x 10⁻²1.21 x 10⁻²1.32 x 10⁻²1.41 x 10⁻²1.50 x 10⁻²
Ethyl Acetate (EA)6.01 x 10⁻²6.59 x 10⁻²7.11 x 10⁻²7.60 x 10⁻²8.10 x 10⁻²
Transcutol®3.11 x 10⁻¹3.22 x 10⁻¹3.31 x 10⁻¹3.40 x 10⁻¹3.46 x 10⁻¹
Polyethylene Glycol-400 (PEG-400)3.71 x 10⁻¹3.84 x 10⁻¹3.96 x 10⁻¹4.05 x 10⁻¹4.12 x 10⁻¹
Dimethyl Sulfoxide (DMSO)4.03 x 10⁻¹4.21 x 10⁻¹4.38 x 10⁻¹4.56 x 10⁻¹4.73 x 10⁻¹

Expert Interpretation: The data clearly indicates that 6-phenylpyridazin-3(2H)-one has very poor aqueous solubility, which is a common challenge for many drug candidates.[4][5][6][7] Its solubility increases significantly in organic solvents, particularly in polar aprotic solvents like DMSO and in pharmaceutically relevant co-solvents like PEG-400 and Transcutol®.[4][5][6][7] This trend is highly likely to be mirrored by Methyl 6-phenylpyridazine-3-carboxylate, making these solvents excellent starting points for formulation development and for preparing stock solutions for in vitro assays.

Experimental Determination of Solubility: A Practical Guide

Accurate determination of a compound's solubility is paramount. Two key types of solubility are typically measured in drug discovery: kinetic and thermodynamic.

Kinetic Solubility

Kinetic solubility is a high-throughput assessment of how readily a compound dissolves from a DMSO stock solution into an aqueous buffer.[8][9] It's a crucial early-stage measurement to identify potential solubility liabilities.[10]

Step-by-Step Protocol for Kinetic Solubility Assay:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of the test compound (e.g., 10-20 mM) in 100% DMSO.

  • Serial Dilution: Perform serial dilutions of the stock solution in DMSO.

  • Addition to Aqueous Buffer: Add a small aliquot of each DMSO dilution to an aqueous buffer (e.g., phosphate-buffered saline, PBS) in a microtiter plate. The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

  • Incubation: Incubate the plate with shaking for a defined period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C or 37°C).[8]

  • Precipitation Detection: Measure the turbidity or light scattering of each well using a nephelometer to detect precipitate formation.[8][9][11]

  • Quantification (Optional but Recommended): For more precise measurements, filter or centrifuge the samples to remove any precipitate.[8] The concentration of the dissolved compound in the supernatant is then quantified by a suitable analytical method, such as HPLC-UV or LC-MS.[8][12]

  • Data Analysis: The kinetic solubility is reported as the highest concentration at which no precipitation is observed.

Kinetic_Solubility_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis stock 1. Prepare High-Conc. Stock in DMSO dilute 2. Serial Dilution in DMSO stock->dilute add_buffer 3. Add to Aqueous Buffer dilute->add_buffer incubate 4. Incubate with Shaking add_buffer->incubate detect 5. Detect Precipitation (Nephelometry) incubate->detect quantify 6. Filter & Quantify (HPLC/LC-MS) incubate->quantify Optional report 7. Report Kinetic Solubility detect->report quantify->report

Caption: Workflow for Kinetic Solubility Determination.

Thermodynamic Solubility

Thermodynamic, or equilibrium, solubility represents the true saturation point of a compound in a solvent and is a critical parameter for later-stage development and formulation.[8][10] It is determined by allowing an excess of the solid compound to equilibrate with the solvent over an extended period.

Step-by-Step Protocol for Thermodynamic (Shake-Flask) Solubility Assay:

  • Sample Preparation: Add an excess amount of the solid compound to a vial containing the desired solvent or buffer.

  • Equilibration: Seal the vials and agitate them (e.g., on a shaker or rotator) at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.[8][12]

  • Phase Separation: Separate the undissolved solid from the saturated solution by filtration or centrifugation. Care must be taken to avoid temperature fluctuations during this step.

  • Quantification: Accurately dilute an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS.[13][14]

  • Solid-State Analysis (Recommended): Analyze the remaining solid using techniques like Powder X-ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC) to check for any changes in the solid form (e.g., polymorphism or solvate formation) during the experiment.[4][6]

  • Data Analysis: The thermodynamic solubility is the concentration of the compound in the saturated solution.

Thermodynamic_Solubility_Workflow cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis add_solid 1. Add Excess Solid to Solvent agitate 2. Agitate for 24-48h at Constant Temp. add_solid->agitate separate 3. Separate Solid (Filter/Centrifuge) agitate->separate quantify 4. Quantify Supernatant (HPLC/LC-MS) separate->quantify solid_state 5. Analyze Remaining Solid (PXRD/DSC) separate->solid_state Recommended report 6. Report Thermodynamic Solubility quantify->report

Caption: Workflow for Thermodynamic Solubility Determination.

Factors Influencing Solubility

Effect of Temperature

For most solid solutes, solubility increases with temperature.[15][16] This is because the dissolution process is often endothermic, meaning it requires energy to break the crystal lattice of the solid.[15] The thermodynamic analysis of 6-phenylpyridazin-3(2H)-one showed that its dissolution is endothermic and entropy-driven in all tested solvents, which is consistent with the observed increase in solubility at higher temperatures.[4][5][6][7] This principle is crucial for processes like recrystallization and for understanding how temperature might affect the stability of a formulated product.

Effect of pH

The solubility of ionizable compounds is highly dependent on the pH of the medium. Pyridazine itself is a weak base. The presence of the electron-withdrawing phenyl and carboxylate groups in Methyl 6-phenylpyridazine-3-carboxylate will influence its pKa. A pH-solubility profile, determined by measuring thermodynamic solubility in buffers across a range of pH values (typically 1.2 to 6.8 as per ICH guidelines), is essential for predicting oral absorption and for developing oral dosage forms.[17][18][19]

Practical Implications for Drug Development

  • Early Stage Screening: Due to the anticipated low aqueous solubility, it is advisable to perform kinetic solubility assays early in the discovery process for Methyl 6-phenylpyridazine-3-carboxylate and its analogs. This will help flag potential issues and guide medicinal chemistry efforts.

  • Formulation Strategies: For compounds with low aqueous solubility, formulation strategies such as the use of co-solvents (e.g., PEG-400, propylene glycol), surfactants, or amorphous solid dispersions may be necessary to achieve adequate drug exposure in vivo. The high solubility in DMSO, PEG-400, and Transcutol® suggests these are promising starting points for formulation development.[4][5][6][7]

  • In Vitro Assays: When preparing stock solutions for biological assays, DMSO is a suitable solvent. However, it is critical to ensure the final concentration of DMSO in the assay medium is low and does not affect the biological target or the solubility of the compound.

Conclusion

While direct, comprehensive solubility data for Methyl 6-phenylpyridazine-3-carboxylate is yet to be widely published, a detailed analysis of its close structural analog, 6-phenylpyridazin-3(2H)-one, provides a robust and actionable framework for researchers. The anticipated low aqueous solubility underscores the importance of early and accurate solubility assessment. By employing the standardized kinetic and thermodynamic protocols outlined in this guide, and by understanding the key factors that influence solubility, scientists can proactively address potential challenges, enabling a more efficient and successful path from discovery to development for this promising class of compounds.

References

  • Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. MDPI. [Link]

  • Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. ResearchGate. [Link]

  • Solubility Toolbox for Successful Design of Drug Candidates. Inventiva Pharma. [Link]

  • SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Liberty University. [Link]

  • Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2 H)-one in Different Pharmaceutical Solvents. PubMed. [Link]

  • ADME Solubility Assay. BioDuro. [Link]

  • Pyridazine. Wikipedia. [Link]

  • BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. ICH. [Link]

  • Kinetic Solubility Assays Protocol. AxisPharm. [Link]

  • Temperature Effects on Solubility. Chemistry LibreTexts. [Link]

  • The pyridazine heterocycle in molecular recognition and drug discovery. PMC. [Link]

  • Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. PMC. [Link]

  • Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. PMC. [Link]

  • Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. PubMed. [Link]

  • Thermodynamic Solubility Assay. Domainex. [Link]

  • Heats and Entropies of Polymerization, Ceiling Temperatures, Equilibrium Monomer Concentrations, and Polymerizability of Heterocyclic Compounds. ResearchGate. [Link]

  • Solubility and Dissolution with HPLC or UV-Vis Detection. Improved Pharma. [Link]

  • ICH M9 and the Biopharmaceutics Classification System: Role of Caco2 permeability assessment. Admescope. [Link]

  • Nanoparticles of a Pyrazolo-Pyridazine Derivative as Potential EGFR and CDK-2 Inhibitors: Design, Structure Determination, Anticancer Evaluation and In Silico Studies. MDPI. [Link]

  • 6-METHYL-2-PHENYL 3-PYRIDAZINONE Properties. EPA. [Link]

  • Effects of Temperature and Pressure on Solubility. [Link]

  • Computational models for the prediction of drug solubility | Request PDF. ResearchGate. [Link]

  • Phenyl 6-methylpyridine-3-carboxylate. PubChem. [Link]

  • ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. PMC. [Link]

  • Analytical Methods for High Molecular Weight UV Stabilizers. Diva-portal.org. [Link]

  • M9 Biopharmaceutics Classification System- Based Biowaivers. Food and Drug Administration. [Link]

  • Temperature Effects on the Solubility of Gases. Chemistry LibreTexts. [Link]

  • PQT/MED-specific Annotations for the ICH M9 Guideline for Biopharmaceutics Classification System (BCS)-based Biowaiver Applicati. [Link]

  • Temperature's Influence on Solubility Equilibria. HSCprep. [Link]

  • Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Physical Chemistry Research. [Link]

  • Comparative Study of UV And HPLC Methods for Estimation of Drug. [Link]

  • Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. SciSpace. [Link]

  • Development and Validation of an HPLC-UV Method for the Dissolution Studies of 3D-Printed Paracetamol Formulations in Milk-Containing Simulated Gastrointestinal Media. MDPI. [Link]

  • Analytical Method Selection for Drug Product Dissolution Testing. [Link]

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Protocols & Analytical Methods

Method

Application Notes and Protocols: A Comprehensive Guide to the Hydrazinolysis of Pyridazine Methyl Esters

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the procedure for the hydrazinolysis of pyridazine methyl esters. The synthesis of pyridazine hydrazid...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the procedure for the hydrazinolysis of pyridazine methyl esters. The synthesis of pyridazine hydrazides is a critical transformation in medicinal chemistry, as these scaffolds are precursors to a wide array of biologically active molecules.[1][2][3] This guide will detail the underlying chemical principles, provide a robust and validated experimental protocol, emphasize critical safety considerations for handling hydrazine, and offer practical insights to ensure successful and reproducible outcomes.

Introduction: The Significance of Pyridazine Hydrazides in Drug Discovery

The pyridazine nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities, including antimicrobial, anticancer, anticonvulsant, and anti-inflammatory properties.[2][4] The conversion of pyridazine methyl esters to their corresponding hydrazides is a key synthetic step that unlocks access to a diverse range of downstream compounds.[5][6] These hydrazides serve as versatile building blocks for the synthesis of more complex heterocyclic systems such as triazoles, oxadiazoles, and hydrazones, which often exhibit enhanced biological activity.[3][7] The hydrazide functional group itself can also be crucial for forming hydrogen bonds with biological targets, making this class of compounds particularly interesting for drug design.[3]

Reaction Mechanism: Nucleophilic Acyl Substitution

The conversion of a pyridazine methyl ester to a pyridazine hydrazide proceeds via a nucleophilic acyl substitution reaction. In this mechanism, hydrazine (or its hydrate) acts as the nucleophile.

Key Mechanistic Steps:

  • Nucleophilic Attack: The terminal nitrogen atom of hydrazine, which is a potent nucleophile due to the "alpha-effect" (the destabilization of the ground state by the repulsion between adjacent lone pairs of electrons), attacks the electrophilic carbonyl carbon of the pyridazine methyl ester.[8] This forms a tetrahedral intermediate.

  • Proton Transfer: A proton is transferred from the attacking nitrogen to the methoxy group, making it a better leaving group (methanol).

  • Elimination of the Leaving Group: The lone pair on the oxygen atom reforms the carbonyl double bond, leading to the elimination of methanol as the leaving group.

  • Final Product: The resulting product is the stable pyridazine hydrazide.

The reaction is typically carried out under reflux in a protic solvent like ethanol or methanol, which facilitates the proton transfer steps.[9][10]

Experimental Protocol: Synthesis of a Model Pyridazine Hydrazide

This protocol describes a general procedure for the hydrazinolysis of a pyridazine methyl ester. The specific substrate, concentrations, and reaction times may require optimization.

Materials and Reagents
  • Pyridazine methyl ester (substrate)

  • Hydrazine hydrate (N₂H₄·H₂O), 80% solution in water or anhydrous hydrazine

  • Ethanol (absolute) or Methanol

  • Deionized water

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Appropriate solvent system for TLC (e.g., ethyl acetate/hexane)

  • Rotary evaporator

  • Magnetic stirrer with heating mantle

  • Reflux condenser

  • Ice bath

  • Standard laboratory glassware

Critical Safety Precautions for Handling Hydrazine

Hydrazine is a highly toxic, corrosive, and flammable substance.[11][12] Strict adherence to safety protocols is mandatory.

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (neoprene or butyl rubber), chemical splash goggles, a face shield, and a lab coat.[11][13]

  • Ventilation: All work with hydrazine must be conducted in a certified chemical fume hood to avoid inhalation of toxic vapors.[14][15]

  • Ignition Sources: Keep hydrazine away from heat, sparks, open flames, and oxidizing agents.[12][13][15]

  • Storage: Store hydrazine in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials like acids and oxidizers.[13][15] Storage under an inert atmosphere (e.g., nitrogen) is recommended.[13]

  • Spill and Waste Disposal: Have a spill kit ready. Neutralize small spills with a weak acid (e.g., acetic acid) and absorb with an inert material. Large spills require evacuation and professional handling.[11] All hydrazine waste is considered hazardous and must be disposed of according to institutional and local regulations.[11]

  • First Aid:

    • Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[11][14]

    • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[11][14]

    • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[11][14]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[11]

Step-by-Step Procedure
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the pyridazine methyl ester (1.0 eq) in ethanol (10-20 mL per gram of ester).

  • Addition of Hydrazine: While stirring, add hydrazine hydrate (3.0-5.0 eq) to the solution at room temperature. The reaction is often exothermic, so a slow, dropwise addition may be necessary.

  • Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 80-85 °C for ethanol).

  • Monitoring the Reaction: Monitor the progress of the reaction by TLC. The product, being more polar, will have a lower Rf value than the starting ester. The reaction is typically complete within 2-6 hours.[9]

  • Work-up and Isolation:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Reduce the volume of the solvent using a rotary evaporator.

    • Cool the concentrated mixture in an ice bath to precipitate the pyridazine hydrazide product.

    • Collect the solid product by vacuum filtration and wash it with a small amount of cold deionized water or cold ethanol to remove any unreacted hydrazine hydrate.

  • Drying and Characterization: Dry the product under vacuum. The purity can be checked by TLC, and the structure confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Data Presentation: Representative Reaction Parameters
ParameterValue/ConditionRationale
Substrate Methyl 6-phenylpyridazine-3-carboxylateA model pyridazine ester.
Solvent Absolute EthanolGood solubility for both reactant and reagent; appropriate boiling point for reflux.
Reagent Hydrazine Hydrate (80%)A common and effective source of hydrazine for this transformation.
Stoichiometry 1:5 (Ester:Hydrazine Hydrate)An excess of hydrazine drives the reaction to completion.
Temperature Reflux (~80 °C)Provides sufficient thermal energy for the reaction to proceed at a reasonable rate.
Reaction Time 4 hoursTypically sufficient for complete conversion, but should be monitored by TLC.
Expected Yield >90%Hydrazinolysis of unhindered esters is generally a high-yielding reaction.

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the hydrazinolysis procedure.

Hydrazinolysis_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_final Final Product start Dissolve Pyridazine Methyl Ester in Ethanol add_hydrazine Add Hydrazine Hydrate start->add_hydrazine Stirring reflux Heat to Reflux (2-6 h) add_hydrazine->reflux monitor Monitor by TLC reflux->monitor Periodic Sampling monitor->reflux Incomplete cool_down Cool to Room Temp monitor->cool_down Complete concentrate Concentrate via Rotary Evaporation cool_down->concentrate precipitate Precipitate in Ice Bath concentrate->precipitate filtrate Vacuum Filtration precipitate->filtrate wash Wash with Cold Solvent filtrate->wash dry Dry Under Vacuum wash->dry characterize Characterize (NMR, IR, MS) dry->characterize

Caption: Experimental workflow for the hydrazinolysis of pyridazine methyl esters.

Troubleshooting Guide

IssuePossible Cause(s)Suggested Solution(s)
Incomplete Reaction - Insufficient reaction time or temperature.- Insufficient amount of hydrazine hydrate.- Low reactivity of a sterically hindered ester.- Extend the reflux time and monitor by TLC.- Increase the equivalents of hydrazine hydrate.- Consider using anhydrous hydrazine or a higher boiling point solvent like n-butanol.
Low Yield - Product is soluble in the work-up solvent.- Incomplete precipitation.- Minimize the amount of cold solvent used for washing.- After filtration, extract the filtrate with a suitable organic solvent (e.g., ethyl acetate) to recover dissolved product.
Side Product Formation - Reaction with other functional groups on the pyridazine ring.- Protect sensitive functional groups prior to hydrazinolysis.- Purify the crude product using column chromatography.
Product is an Oil, Not a Solid - Presence of impurities.- Inherent property of the specific pyridazine hydrazide.- Attempt to triturate the oil with a non-polar solvent (e.g., hexane) to induce crystallization.- Purify by column chromatography.

Conclusion

The hydrazinolysis of pyridazine methyl esters is a fundamental and efficient method for the synthesis of pyridazine hydrazides, which are valuable intermediates in the development of new therapeutic agents. By understanding the reaction mechanism, adhering strictly to safety protocols for handling hydrazine, and following a well-defined experimental procedure, researchers can reliably produce these important compounds. The protocol and insights provided in this guide are intended to serve as a robust starting point for further exploration and optimization in the field of medicinal chemistry.

References

  • Hydrazine - Risk Management and Safety. (n.d.). University of Notre Dame. Retrieved March 4, 2026, from [Link]

  • Hydrazine Hydrate Safety: Is It Flammable and How to Handle It Correctly. (2026, March 2). Hoo Chemtec. Retrieved March 4, 2026, from [Link]

  • Safety and Handling of Hydrazine. (n.d.). Defense Technical Information Center (DTIC). Retrieved March 4, 2026, from [Link]

  • Synthesis and Biological Activity of Pyridazine Amides, Hydrazones and Hydrazides. (2017, April 15). Molecules. Retrieved March 4, 2026, from [Link]

  • Synthesis and chemistry of pyridazin-3(2H)-ones. (n.d.). ScienceDirect. Retrieved March 4, 2026, from [Link]

  • A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. (2015). Indo Global Journal of Pharmaceutical Sciences. Retrieved March 4, 2026, from [Link]

  • Hydrazinolysis of aryl cinnamates and related esters: the α-effect arises from stabilization of five-membered cyclic transition state. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

  • Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

  • Pyridazine and its Related Compounds. Part 16.1 Synthesis and Some Reactions of 3-Hydrazino-1H-pyrazolo [3, 4-c] pyridazine. (2014). European Chemical Bulletin. Retrieved March 4, 2026, from [Link]

  • Unexpected Hydrazinolysis Behaviour of 1-Chloro-4-methyl-5H-pyridazino[4,5-b]indole and a Convenient Synthesis of New[1][11][13]-Triazolo[4',3' - MDPI. (2004, September 30). Molecules. Retrieved March 4, 2026, from [Link]

  • Novel pyridazine derivatives: Synthesis and antimicrobial activity evaluation. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

  • Hydrolysis of esters mechanism. (2023, September 14). YouTube. Retrieved March 4, 2026, from [Link]

  • Calculated Reaction Pathway for the Hydrazinolysis Mechanism... (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

  • Drug design, development and biological screening of pyridazine derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved March 4, 2026, from [Link]

  • The Mechanism of Aminolysis of Esters. (n.d.). Journal of the American Chemical Society. Retrieved March 4, 2026, from [Link]

  • (PDF) Pyridazine and condensed pyridazine synthesis. (2020, November 18). ResearchGate. Retrieved March 4, 2026, from [Link]

  • Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (n.d.). PMC. Retrieved March 4, 2026, from [Link]

  • HYDROLYSIS AND HYDRAZINOLYSIS OF ESTERS OF N,N-DIMETHYLDITHIOCARBAMIC ACID: A METHOD FOR THE PREPARATION OF MERCAPTANS. (n.d.). Canadian Science Publishing. Retrieved March 4, 2026, from [Link]

  • Pyridazine Derivatives. (2003, July 14). Molecules. Retrieved March 4, 2026, from [Link]

  • Hydrazinolysis of fatty acid methyl esters 2a-c in methanol at 65 ºC. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

  • Product Class 8: Pyridazines. (n.d.). Science of Synthesis. Retrieved March 4, 2026, from [Link]

  • Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. (2021, October 15). MDPI. Retrieved March 4, 2026, from [Link]

  • Synthesis and Pharmacological Profile of Hydrazide Compounds. (2022, May 21). Research Journal of Pharmacy and Technology. Retrieved March 4, 2026, from [Link]

  • Preparation method of hydrazide compound. (n.d.). Google Patents.
  • Synthesis of Hydrazine Derivatives (Hydrazides). (n.d.). Organic Chemistry Portal. Retrieved March 4, 2026, from [Link]htm)

Sources

Application

Application Note: Synthesis of 6-Phenylpyridazine-3-carboxamide Derivatives

Executive Summary The 6-phenylpyridazine-3-carboxamide scaffold is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore in cannabinoid receptor type 2 (CB2) agonists, cholinesterase inhibitors...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 6-phenylpyridazine-3-carboxamide scaffold is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore in cannabinoid receptor type 2 (CB2) agonists, cholinesterase inhibitors (Alzheimer's research), and various kinase inhibitors for oncology.

This Application Note provides a dual-track synthetic guide:

  • The Modular Route (Recommended for SAR): A high-throughput-friendly approach utilizing palladium-catalyzed cross-coupling on commercially available halogenated pyridazines.

  • The De Novo Route (Recommended for Scale-up): A cost-effective, convergent synthesis starting from acetophenones and diethyl oxalate.

Strategic Rationale & Mechanism

Why this Scaffold?

The pyridazine ring offers unique physicochemical properties compared to its pyridine or pyrimidine analogs. The adjacent nitrogen atoms (N-N bond) create a high dipole moment and specific hydrogen-bonding capabilities, often improving metabolic stability and water solubility. The 3-carboxamide moiety typically acts as a hydrogen bond donor/acceptor pair within the binding pocket of target proteins (e.g., kinases), while the 6-phenyl group occupies hydrophobic pockets.

Synthetic Pathway Selection

We define two distinct workflows based on the project phase:

  • Phase 1: Hit-to-Lead (SAR Generation): Use Route A (Modular) . It allows late-stage diversification of the phenyl ring via Suzuki-Miyaura coupling and the amide via standard coupling.

  • Phase 2: Lead Optimization/Scale-up: Use Route B (De Novo) . It avoids expensive palladium catalysts and utilizes cheap commodity chemicals.

Visual Workflow (DOT Diagram)

SyntheticStrategy Start_A Route A: Modular (SAR) Comm_SM Ethyl 6-chloropyridazine- 3-carboxylate Start_A->Comm_SM Start_B Route B: De Novo (Scale) Aceto Acetophenone Derivatives Start_B->Aceto Suzuki Suzuki Coupling (Ar-B(OH)2 + Pd cat) Comm_SM->Suzuki Diversify Ar Hydrolysis Hydrolysis (LiOH/THF) Suzuki->Hydrolysis Amidation Amide Coupling (R-NH2 + HATU/EDCI) Hydrolysis->Amidation Diversify Amine Final Target: 6-Phenylpyridazine- 3-carboxamide Amidation->Final Claisen Claisen Condensation (Diethyl Oxalate + NaOEt) Aceto->Claisen Inter_Dioxo 2,4-Dioxo Ester Intermediate Claisen->Inter_Dioxo Cycliz Cyclization (Hydrazine Hydrate) Inter_Dioxo->Cycliz Cycliz->Hydrolysis

Figure 1: Dual-track synthetic strategy. Route A prioritizes diversity; Route B prioritizes cost and scale.

Detailed Protocols

Protocol A: Modular Synthesis (Suzuki-First Strategy)

Objective: Synthesis of Ethyl 6-phenylpyridazine-3-carboxylate from Ethyl 6-chloropyridazine-3-carboxylate.

Reagents:

  • Ethyl 6-chloropyridazine-3-carboxylate (1.0 equiv)

  • Phenylboronic acid (1.2 equiv)

  • Pd(PPh₃)₄ (0.05 equiv) or Pd₂(dba)₃/SPhos for difficult substrates

  • Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

  • 1,4-Dioxane (0.2 M concentration)

Step-by-Step Methodology:

  • Degassing: In a reaction vial, combine the chloropyridazine, boronic acid, and solvent. Sparge with nitrogen for 10 minutes. Critical: Oxygen poisons the Pd(0) species, leading to homocoupling byproducts.

  • Catalyst Addition: Add the Palladium catalyst and the base solution. Seal the vial immediately.

  • Reaction: Heat to 90°C for 4–12 hours. Monitor by LCMS. The pyridazine nitrogen can coordinate to Pd, occasionally slowing the reaction; if stalled, add more catalyst.

  • Workup: Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.[1]

  • Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: De Novo Synthesis (Claisen-Cyclization)

Objective: Construction of the pyridazine ring from acetophenone.

Reagents:

  • Acetophenone (10 mmol)

  • Diethyl oxalate (12 mmol)

  • Sodium ethoxide (12 mmol, 21% wt in EtOH)

  • Hydrazine hydrate (15 mmol)

  • Ethanol (Absolute)

Step-by-Step Methodology:

  • Claisen Condensation:

    • Place NaOEt solution in a round-bottom flask under N₂.

    • Add diethyl oxalate dropwise at 0°C.

    • Add acetophenone dropwise. The solution will turn yellow/orange.

    • Stir at room temperature for 3 hours. Checkpoint: TLC should show complete consumption of acetophenone and formation of a polar "tailing" spot (the enolate).

    • Result: Ethyl 2,4-dioxo-4-phenylbutanoate (often used crude).

  • Cyclization:

    • Dilute the reaction mixture with EtOH (20 mL).

    • Add Hydrazine hydrate dropwise (Caution: Exothermic).

    • Reflux for 2 hours.[2]

    • Mechanism: The hydrazine undergoes a double condensation. Regioselectivity is generally controlled by the higher reactivity of the ketone carbonyl vs. the ester, but in this symmetrical 1,4-dicarbonyl-like system, the product is the desired 6-phenyl-3-carboxylate.

  • Isolation:

    • Cool to room temperature.[1] The product often crystallizes directly. Filter and wash with cold EtOH.

Protocol C: Amidation (General Procedure)

Objective: Conversion of the ester/acid to the final carboxamide.

Method:

  • Hydrolysis: Treat the ester (from A or B) with LiOH (2 equiv) in THF/Water (1:1) at RT for 2 hours. Acidify with 1M HCl to precipitate the carboxylic acid.

  • Coupling:

    • Dissolve Acid (1 equiv) in DMF.

    • Add HATU (1.2 equiv) and DIPEA (3 equiv). Stir for 5 mins to activate.

    • Add Amine (1.2 equiv). Stir at RT for 2–16 hours.

    • Alternative: For simple primary amines, conversion to the acid chloride (SOCl₂, reflux, 2h) followed by reaction with the amine in DCM/Et₃N is often cleaner.

Process Control & Data Validation

To ensure scientific integrity, the following analytical checkpoints must be met.

CheckpointMethodAcceptance CriteriaTroubleshooting
Suzuki Coupling LCMS>95% conversion, Mass [M+H]+If de-chlorination (hydrodehalogenation) is observed, lower temp to 70°C and switch to Pd(dppf)Cl₂.
Claisen Step 1H NMRDisappearance of Acetophenone methyl singlet (~2.6 ppm). Appearance of enol proton (>12 ppm broad).If yield is low, ensure NaOEt is fresh and anhydrous conditions are strictly maintained.
Final Purity HPLC>95% Area under curve (254 nm)Pyridazines are polar; if tailing occurs on C18, use a buffered mobile phase (Ammonium Formate).

Troubleshooting & Optimization Logic

Regioselectivity in Cyclization

In the De Novo route, if using substituted acetophenones, regioselectivity is usually high. However, if using an unsymmetrical aliphatic ketone, you may get a mixture of isomers.

  • Solution: Use the Weinreb Amide approach. React the lithiated anion of the ketone with diethyl oxalate to force the acylation at the desired position.

Solubility Issues

6-Phenylpyridazine-3-carboxylic acid is often very insoluble in organic solvents.

  • Protocol Adjustment: Do not attempt to extract the acid from the aqueous layer after hydrolysis. Instead, filter the precipitated solid, dry it thoroughly, and use it directly in the amidation step. For the coupling reaction, if the acid doesn't dissolve in DMF, mild heating (40°C) during activation with HATU is permissible.

Hydrazine Safety

Hydrazine hydrate is highly toxic and unstable.

  • Safety Protocol: All reactions involving hydrazine must be performed in a fume hood with a blast shield. Quench waste with bleach (sodium hypochlorite) to oxidize residual hydrazine before disposal.

References

  • Scaffold Utility (CB2 Agonists): Xie, X., et al. (2017). "Developing pyridazine-3-carboxamides to Be CB2 Agonists: The Design, Synthesis, Structure-Activity Relationships and Docking Studies."[3] European Journal of Medicinal Chemistry.

  • General Pyridazine Synthesis (Review): Matyus, P. (2002).[4] "3(2H)-Pyridazinones: Some recent aspects of synthesis and biological activity." Journal of Heterocyclic Chemistry. (Note: Discusses the fundamental hydrazine cyclization chemistry).

  • Suzuki Coupling on Pyridazines: Maes, B. U. W., et al. (2000). "Palladium-catalyzed amination and arylation of 3-chloropyridazines." Tetrahedron.

  • Claisen/Cyclization Mechanism: Wermuth, C. G. (1998). "Pyridazines."[1][3][5][6][7][8][9][10] The Practice of Medicinal Chemistry.

Sources

Method

Functionalization of C6-phenyl group on pyridazine ring

Application Note: Advanced Functionalization Strategies for the C6-Phenyl Pyridazine Scaffold Executive Summary The 6-phenylpyridazine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a core moti...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Functionalization Strategies for the C6-Phenyl Pyridazine Scaffold

Executive Summary

The 6-phenylpyridazine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a core motif in various kinase inhibitors (e.g., substituted 3-amino-6-phenylpyridazines) and CNS-active agents. While the construction of the biaryl axis via Suzuki-Miyaura coupling is routine, the late-stage functionalization of the C6-phenyl group itself represents a more sophisticated challenge.

This guide details the strategic functionalization of the C6-phenyl moiety after its installation. We focus on Transition-Metal-Catalyzed C–H Activation , utilizing the pyridazine nitrogen as an innate directing group (DG) to install substituents selectively at the ortho-position of the phenyl ring. This approach allows for the rapid generation of Structure-Activity Relationship (SAR) libraries without de novo synthesis of aryl boronic acids.

Strategic Analysis: Reactivity Profile

The 6-phenylpyridazine system presents two distinct electronic environments:

  • The Pyridazine Ring: Electron-deficient (π-deficient), prone to nucleophilic attack or radical Minisci-type alkylation.

  • The Phenyl Ring: Electron-neutral, prone to electrophilic aromatic substitution (SEAr), but significantly deactivated if the pyridazine is protonated or complexed.[1]

The "Handle" Approach (Primary Focus): The N2-nitrogen of the pyridazine ring is a potent Lewis base. Upon coordination with soft transition metals (Ru, Pd, Ir), it directs the metal to the ortho C–H bond of the C6-phenyl ring.[1] This "proximity effect" overrides the inherent electronic bias, enabling site-selective functionalization.

Methodology: Ru(II)-Catalyzed Ortho-C–H Functionalization[2]

The most robust method for functionalizing the C6-phenyl group is Ruthenium(II)-catalyzed C–H activation . Unlike Palladium, which often requires harsh oxidants, Ru(II) carboxylate systems operate under milder conditions and offer high mono/di-selectivity control.[1]

Mechanism of Action

The reaction proceeds via a Base-Assisted Internal Electrophilic Substitution (BIES) or Concerted Metalation-Deprotonation (CMD) mechanism.

  • Coordination: The Ru(II) catalyst coordinates to the pyridazine N2.

  • C–H Activation: A carboxylate ligand acts as an intramolecular base, deprotonating the ortho-phenyl position while the metal forms a bond, creating a stable 5-membered ruthenacycle.

  • Insertion/Coupling: The electrophile (e.g., aryl halide) reacts with the ruthenacycle.

  • Reductive Elimination/Turnover: The product is released, and the active Ru(II) species is regenerated.

Ru_CH_Activation Substrate 6-Phenylpyridazine Coordination N-Coordination (Pre-complex) Substrate->Coordination [Ru(p-cymene)Cl2]2 Ruthenacycle 5-Membered Ruthenacycle Coordination->Ruthenacycle CMD Step (Carboxylate Assisted) Insertion Electrophile Insertion Ruthenacycle->Insertion Ar-X / Alkene Product Ortho-Functionalized Product Insertion->Product Reductive Elimination Product->Coordination Catalyst Turnover

Figure 1: Mechanistic pathway for Ru(II)-catalyzed C-H activation directed by the pyridazine nitrogen.[2]

Detailed Protocol: Ortho-Arylation of 6-Phenylpyridazine

Objective: Install a 4-trifluoromethylphenyl group at the ortho position of the C6-phenyl ring. Scale: 0.5 mmol

Materials & Reagents
  • Substrate: 3-chloro-6-phenylpyridazine (95.3 mg, 0.5 mmol)

  • Coupling Partner: 1-iodo-4-(trifluoromethyl)benzene (1.5 equiv, 0.75 mmol)

  • Catalyst: [RuCl₂(p-cymene)]₂ (5 mol %, 15.3 mg)[1]

  • Ligand/Additive: Mesitylcarboxylic acid (MesCO₂H) (30 mol %, 24.6 mg) – Crucial for CMD step.[1]

  • Base: K₂CO₃ (2.0 equiv, 138 mg)[1]

  • Solvent: 1,4-Dioxane (dry, 2.0 mL)

  • Atmosphere: N₂ or Argon[1]

Step-by-Step Procedure
  • Setup:

    • Flame-dry a 10 mL Schlenk tube or a heavy-walled pressure vial equipped with a magnetic stir bar.

    • Allow to cool under a stream of dry Nitrogen.

  • Reagent Addition:

    • Add the solid reagents: 6-phenylpyridazine substrate, [RuCl₂(p-cymene)]₂, MesCO₂H, and K₂CO₃.[1]

    • Note: Using a sterically hindered acid like Mesitylcarboxylic acid often improves mono-selectivity compared to acetic acid.

  • Solvent & Coupling Partner:

    • Add the aryl iodide liquid (if solid, add in step 2).[1]

    • Add 1,4-Dioxane via syringe.[1]

    • Critical Step: Sparge the solution with Nitrogen for 5 minutes to remove dissolved oxygen, which can oxidize the catalyst.

  • Reaction:

    • Seal the vial with a Teflon-lined cap.

    • Heat the reaction block to 100 °C for 18 hours.

    • Monitoring: Check reaction progress via LC-MS. The formation of the ruthenacycle intermediate may be visible as a transient peak, but the product (M+H) should dominate.

  • Workup:

    • Cool the mixture to room temperature.

    • Dilute with EtOAc (10 mL) and filter through a short pad of Celite to remove inorganic salts and catalyst residues.

    • Wash the Celite pad with additional EtOAc (2 x 10 mL).

    • Concentrate the filtrate under reduced pressure.

  • Purification:

    • Purify via flash column chromatography (SiO₂).[1]

    • Eluent: Hexanes/EtOAc gradient (typically 10% to 40% EtOAc).[1]

    • Yield Expectation: 75-85% isolated yield.

Data Analysis & Validation
ParameterObservationInterpretation
LC-MS (ESI+) M+H = 335.0 (Substrate + Ar)Successful mono-arylation.
1H NMR Loss of 1 Phenyl-H; New aromatic signalsConfirm regioselectivity (usually ortho).
Regioselectivity >20:1 Mono vs DiSteric bulk of MesCO₂H prevents second activation.

Alternative Strategy: Minisci Alkylation (Pyridazine Ring)[1]

While the section above focuses on the phenyl ring, complete functionalization often requires modifying the pyridazine core. The Minisci Reaction is orthogonal to the Ru-catalyzed method.

  • Target: C4/C5 position of the pyridazine ring.

  • Reagents: Alkyl carboxylic acid + AgNO₃ + (NH₄)₂S₂O₈.[1]

  • Conditions: 60-80 °C in biphasic DCM/Water.

  • Outcome: Radical alkylation occurs on the electron-deficient pyridazine ring, leaving the C6-phenyl group untouched.

Functionalization_Workflow cluster_Phenyl Path A: Phenyl Ring Modification cluster_Pyridazine Path B: Pyridazine Ring Modification Start 6-Phenylpyridazine Scaffold RuCat Ru(II) Catalysis (Ortho-C-H Activation) Start->RuCat Directing Group: N2 Minisci Minisci Reaction (Radical Alkylation) Start->Minisci Electronic Bias ProdA Ortho-Aryl/Alkyl Derivative RuCat->ProdA ProdB C4/C5-Alkyl Derivative Minisci->ProdB

Figure 2: Divergent functionalization pathways for the 6-phenylpyridazine scaffold.

Troubleshooting & Optimization

  • Low Conversion (Ru-Catalysis):

    • Cause: Catalyst poisoning or insufficient temperature.[1]

    • Solution: Ensure rigorous O₂ exclusion. Increase temperature to 120 °C. Switch solvent to o-xylene.

  • Di-arylation Issues:

    • Cause: Over-activation.[1]

    • Solution: Reduce coupling partner equivalents to 1.1. Use a bulkier carboxylic acid ligand (e.g., 1-Adamantane carboxylic acid).[1]

  • Regioselectivity on Pyridazine (Minisci):

    • Issue: Mixture of C4 and C5 isomers.

    • Solution: Block the C3 position (e.g., with a chloro group) or use steric bulk on the radical source to favor the less hindered position.

References

  • Ackermann, L. (2011).[1] "Carboxylate-Assisted Transition-Metal-Catalyzed C–H Bond Functionalizations: Mechanism and Scope." Chemical Reviews, 111(3), 1315–1345. Link[1]

  • Arockiam, P. B., Bruneau, C., & Dixneuf, P. H. (2012).[1] "Ruthenium(II)-Catalyzed C–H Bond Activation and Functionalization." Chemical Reviews, 112(11), 5879–5918.[1] Link[1]

  • Duncton, M. A. (2011).[1] "Minisci reactions: Versatile tools for the functionalization of heterocycles."[3] Med.[1][4][5] Chem. Commun., 2, 1135-1161.[1] Link

  • Ye, B., & Cramer, N. (2015).[1] "Chiral Cyclopentadienyls: Enabling Ligands for Asymmetric Rh(III)-Catalyzed C–H Functionalizations." Accounts of Chemical Research, 48(5), 1308–1318.[1] Link[1]

Sources

Application

Application Note: Preparation of Pyridazine-Based Non-Canonical Amino Acids

This Application Note and Protocol guide details the preparation of pyridazine-based non-canonical amino acids (ncAAs), specifically focusing on pyridazylalanine derivatives. These molecules serve as polar, hydrogen-bond...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol guide details the preparation of pyridazine-based non-canonical amino acids (ncAAs), specifically focusing on pyridazylalanine derivatives. These molecules serve as polar, hydrogen-bonding isosteres of phenylalanine and histidine in medicinal chemistry and as bioorthogonal handles in chemical biology.[1]

[2]

Abstract

Pyridazine-based ncAAs are emerging as critical tools in drug discovery and chemical biology.[1] Unlike their pyridine or phenyl counterparts, the pyridazine ring (1,2-diazine) offers a unique dipole moment (


 D), reduced lipophilicity (cLogP ~ -0.6), and two nitrogen atoms capable of acting as hydrogen bond acceptors. These properties make pyridazylalanines excellent scaffolds for optimizing pharmacokinetic profiles (solubility, metabolic stability) and for use as "clickable" handles in Inverse Electron Demand Diels-Alder (IEDDA)  ligations. This guide outlines three strategic protocols for their synthesis: De Novo Ring Construction (IEDDA), Metal-Catalyzed Cross-Coupling (Negishi), and Classical Condensation.

Part 1: Strategic Synthesis Pathways

The IEDDA Cycloaddition Route (Bioorthogonal & Modular)

This is the most versatile modern approach.[1] It involves the reaction of a 1,2,4,5-tetrazine with an electron-rich or strained dienophile (alkyne/alkene) attached to an amino acid backbone.[2]

  • Mechanism: [4+2] Cycloaddition followed by retro-Diels-Alder (

    
    ) and oxidation.
    
  • Advantage: High functional group tolerance; allows late-stage installation of the pyridazine core.

The Negishi Cross-Coupling Route (Chiral Pool)

Utilizes palladium-catalyzed coupling between a halopyridazine and an organozinc reagent derived from serine or iodoalanine.

  • Mechanism:

    
    -catalyzed 
    
    
    
    bond formation.
  • Advantage: Preserves stereochemistry of the starting amino acid (e.g., Boc-iodo-L-alanine), yielding enantiopure products directly.

Classical Condensation (Paal-Knorr Type)

Condensation of 1,4-dicarbonyl equivalents with hydrazine.

  • Advantage: Cost-effective for simple, achiral pyridazine cores.

Part 2: Detailed Experimental Protocols

Protocol A: Synthesis via IEDDA Cycloaddition

Target: 3-(Pyridazin-3-yl)-L-alanine derivatives. Precursor:


-Boc-L-propargylglycine (alkyne dienophile) and 3,6-substituted-1,2,4,5-tetrazine.
Reagents & Equipment[1][3]
  • Dienophile:

    
    -Boc-L-propargylglycine methyl ester.
    
  • Diene: 3,6-Di(2-pyridyl)-1,2,4,5-tetrazine (or similar substituted tetrazine).

  • Solvent: 1,4-Dioxane (anhydrous).

  • Equipment: Microwave reactor (optional) or reflux condenser.

Step-by-Step Methodology
  • Setup: In a 50 mL round-bottom flask, dissolve

    
    -Boc-L-propargylglycine methyl ester (1.0 equiv, 2.0 mmol) in 1,4-dioxane (10 mL).
    
  • Addition: Add the substituted 1,2,4,5-tetrazine (1.05 equiv) in one portion. The solution will turn a deep red/magenta color characteristic of tetrazines.

  • Reaction:

    • Thermal Method: Heat to reflux (

      
      ) for 2–4 hours. Monitor the disappearance of the red color (tetrazine consumption) and evolution of nitrogen gas.[1]
      
    • Microwave Method: Heat at

      
       for 20 minutes (high pressure vial).
      
  • Workup: Cool the mixture to room temperature. Concentrate the solvent in vacuo.

  • Purification: The crude residue typically contains the 1,4-dihydropyridazine intermediate if an alkene was used, but alkynes often yield the aromatic pyridazine directly. If oxidation is incomplete, treat the residue with DDQ (1.1 equiv) in Toluene for 1 hour.[1]

  • Isolation: Purify via flash column chromatography (Silica gel, Hexanes:EtOAc gradient 80:20

    
     50:50).
    
  • QC: Verify by

    
    -NMR (aromatic pyridazine protons: 
    
    
    
    7.5–9.5 ppm).
Protocol B: Enantioselective Negishi Cross-Coupling

Target: Enantiopure


-Boc-3-(3-chloropyridazin-6-yl)-L-alanine methyl ester.
Mechanism:  Palladium-catalyzed coupling of organozinc iodide.[1]
Reagents & Equipment[1][3]
  • Electrophile: 3,6-Dichloropyridazine.

  • Nucleophile Precursor:

    
    -Boc-3-iodo-L-alanine methyl ester.
    
  • Zinc Activation: Zinc dust (

    
     micron), Trimethylsilyl chloride (TMSCl), 1,2-Dibromoethane.
    
  • Catalyst:

    
     (
    
    
    
    ), S-Phos (
    
    
    ).
  • Solvent: DMF (anhydrous).[1]

Step-by-Step Methodology
  • Zinc Activation (Critical Step):

    • Flame-dry a Schlenk flask under Argon. Add Zinc dust (3.0 equiv).[1]

    • Add DMF (2 mL/mmol).[1] Add 1,2-dibromoethane (

      
      ). Heat to 
      
      
      
      for 5 min.
    • Cool to RT. Add TMSCl (

      
      ). Stir for 30 min.
      
  • Organozinc Formation:

    • Add

      
      -Boc-3-iodo-L-alanine methyl ester (1.0 equiv) dissolved in DMF dropwise to the activated zinc.
      
    • Stir at RT for 30–60 min. TLC Check: Aliquot quenched with iodine should show disappearance of starting iodide.[1]

  • Coupling:

    • In a separate flask, dissolve 3,6-dichloropyridazine (1.2 equiv),

      
      , and S-Phos in DMF.
      
    • Transfer the organozinc solution (supernatant) via cannula to the catalyst/electrophile mixture.[1]

  • Reaction: Heat to

    
     for 12 hours under Argon.
    
  • Quench: Cool to

    
    , dilute with EtOAc, and quench with saturated 
    
    
    
    .
  • Purification: Extract with EtOAc (

    
    ). Wash organics with water and brine (to remove DMF).[1] Dry over 
    
    
    
    . Flash chromatography (DCM:MeOH 98:2).[1]

Part 3: Visualization & Data[1]

Reaction Pathway Diagram

The following diagram illustrates the two primary pathways described above: the IEDDA route (Path A) and the Negishi route (Path B).

PyridazineSynthesis cluster_0 Path A: IEDDA Cycloaddition cluster_1 Path B: Negishi Coupling Start_Alkyne N-Boc-Propargylglycine (Alkyne) Intermediate_IEDDA [4+2] Cycloadduct (-N2) Start_Alkyne->Intermediate_IEDDA IEDDA (+Tetrazine) Tetrazine 1,2,4,5-Tetrazine Tetrazine->Intermediate_IEDDA Product Pyridazylalanine (ncAA) Intermediate_IEDDA->Product Oxidation/Tautomerization Start_Iodo N-Boc-Iodo-Alanine Zinc_Reagent Organozinc Reagent (R-ZnI) Start_Iodo->Zinc_Reagent Zn, DMF Activation Zinc_Reagent->Product Pd(0) Cat. Negishi Coupling Halo_Pyridazine 3,6-Dichloropyridazine Halo_Pyridazine->Product + Electrophile

Caption: Comparison of IEDDA (Path A) and Negishi Cross-Coupling (Path B) routes for pyridazylalanine synthesis.

Comparison of Methods
FeatureIEDDA Route (Protocol A)Negishi Coupling (Protocol B)
Precursor Availability High (Propargylglycine is commercial)Moderate (Requires Iodo-Ala synthesis)
Stereochemistry Determined by starting alkynePreserved from starting material
Reaction Conditions Thermal/Microwave (Metal-free)Pd-Catalysis (Sensitive to moisture)
Atom Economy Low (Loss of

from tetrazine)
High
Primary Risk Tetrazine stability/explosivityZinc reagent preparation failure

Part 4: Quality Control & Troubleshooting

Characterization Checklist
  • 
    -NMR:  Look for the distinct pyridazine doublets. For 3-substituted pyridazines, protons at C4/C5 typically appear around 
    
    
    
    7.5–7.8 ppm, while C6 (if unsubstituted) appears downfield near
    
    
    9.0 ppm.
  • HRMS: Pyridazines ionize well in ESI+. Expect

    
     peaks.
    
  • Chiral HPLC: Essential for Protocol B to verify no racemization occurred during zinc insertion.[1] Use a Chiralpak AD-H column (Hexane:IPA mobile phase).

Troubleshooting Guide
  • Issue: Low yield in Negishi coupling.

    • Cause: Incomplete zinc insertion due to moisture.[1]

    • Fix: Ensure TMSCl activation is visible (faming/bubbling). Use fresh Zinc dust.[1]

  • Issue: Incomplete oxidation in IEDDA.

    • Cause: Formation of dihydropyridazine.

    • Fix: Add an oxidant like DDQ or expose to air in DCM with catalytic silica gel to drive aromatization.

References

  • Inverse electron demand Diels–Alder reaction of tetrazines and functionalized alkynes. Source: National Academy of Sciences of Ukraine.[1] Context: Describes the preparative synthesis of pyridazinyl-

    
    -alanines via IEDDA.
    
    
  • Preparation of enantiomerically pure pyridyl amino acids from serine. Source: PubMed / National Institutes of Health.[1] Context: Establishes the Negishi cross-coupling protocol for heterocyclic amino acids using serine-derived organozinc reagents.

  • Inverse-Electron-Demand Diels-Alder Reactions for the Synthesis of Pyridazines on DNA. Source: PubMed / National Institutes of Health.[1] Context: Validates the compatibility of IEDDA chemistry with biological substrates and DNA-encoded libraries.

  • Synthesis of Pyridazines Functionalized with Amino Acid Side Chains. Source: ChemInform / ResearchGate.[1][2] Context: Details the use of 1,2,4,5-tetrazine-3,6-dicarboxylate for synthesizing pyridazine scaffolds.

  • Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Source: University of Chicago.[1] Context: Discusses the "synthesis gap" and contrasts classical condensation methods with modern skeletal editing and IEDDA approaches.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Hub: Optimizing Purification of Methyl 6-phenylpyridazine-3-carboxylate

Executive Summary & Compound Profile Compound: Methyl 6-phenylpyridazine-3-carboxylate CAS: 1391765-88-0 (Generic/Analogous reference) Molecular Formula: C₁₂H₁₀N₂O₂ Physicochemical Context: This compound features a plana...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Profile

Compound: Methyl 6-phenylpyridazine-3-carboxylate CAS: 1391765-88-0 (Generic/Analogous reference) Molecular Formula: C₁₂H₁₀N₂O₂ Physicochemical Context: This compound features a planar, electron-deficient pyridazine ring substituted with a lipophilic phenyl group and a polar methyl ester.[1][2] This "push-pull" electronic structure creates specific purification challenges:

  • Solubility: Moderate in chlorinated solvents (DCM, CHCl₃) and esters (EtOAc); poor in aliphatics (Hexane, Heptane).[1][2]

  • Reactivity: The ester at the 3-position is activated by the electron-deficient ring, making it susceptible to hydrolysis under basic conditions (even on basic alumina).[1][2]

  • Impurities: Common contaminants include the hydrolysis product (carboxylic acid), incomplete oxidation intermediates (dihydropyridazines), and decarboxylated byproducts.[1][2]

Troubleshooting Hub (Q&A Format)

Issue 1: "My product oils out during recrystallization instead of forming crystals."

Diagnosis: This phenomenon, known as "oiling out," typically occurs when the solute concentration exceeds the saturation limit at a temperature above the melting point of the solvated solid, or when the solvent system is too polar/non-polar gap is too wide.[1]

Root Cause:

  • Solvent Choice: Using a solvent pair with a boiling point higher than the product's melting point (if impure).[1][2]

  • Impurity Effect: Lipophilic impurities (e.g., unreacted acetophenone derivatives) depress the melting point, preventing nucleation.[1]

Corrective Protocol:

  • Switch Solvent System: Move from Ethanol/Water to Isopropanol (IPA)/Heptane .[1][2] IPA allows for better solubilization of the phenyl ring while Heptane acts as a gentle anti-solvent.[1][2]

  • Seeding: If oiling occurs, re-heat to dissolve, cool slightly to just above the oiling temperature, and add a seed crystal.

  • Trituration: If the oil persists upon cooling, decant the supernatant and triturate the oil with cold diethyl ether or pentane to induce solidification before attempting recrystallization again.[1][2]

Issue 2: "I see a persistent yellow impurity co-eluting on TLC/Column."

Diagnosis: The "yellow impurity" in pyridazine synthesis is often the 4,5-dihydropyridazine intermediate .[1] Pyridazine synthesis (e.g., from 1,4-dicarbonyls and hydrazine) often requires an oxidation step (aromatization).[1] If this oxidation is incomplete, the dihydro-species remains.[1][2]

Root Cause: Incomplete aromatization during synthesis.[1][2] The dihydro-analog has very similar polarity to the aromatic product but is often colored due to extended conjugation without aromatic stabilization.[1][2]

Corrective Protocol:

  • Chemical Wash (Pre-Column): Dissolve the crude mixture in DCM and stir with a mild oxidant (e.g., DDQ or MnO₂) for 1 hour.[1][2] This converts the impurity into the desired product, increasing yield and simplifying purification.[1][2]

  • Stationary Phase Modification: Use Silver Nitrate (AgNO₃) impregnated silica .[1][2] The dihydro-species coordinates more strongly with Ag⁺ due to the localized double bond, retarding its elution relative to the aromatic product.[1]

Issue 3: "The ester is hydrolyzing on the column."

Diagnosis: Appearance of a baseline spot (Carboxylic acid) during purification.[1][2]

Root Cause:

  • Silica Acidity: Standard silica gel is slightly acidic (pH ~5-6).[1][2]

  • Basic Impurities: If the crude contains residual hydrazine or bases, they can catalyze hydrolysis on the silica surface.[1][2]

Corrective Protocol:

  • Neutralize Silica: Pre-wash the silica column with 1% Triethylamine (TEA) in Hexane, then flush with pure Hexane before loading.[1][2]

  • Switch Support: Use Neutral Alumina instead of silica.[1][2]

  • Fast Elution: Do not leave the compound on the column overnight. The ester is electron-deficient and prone to nucleophilic attack by residual water in the silica lattice.[1][2]

Optimized Purification Protocols

Method A: High-Purity Recrystallization (Recommended for >5g scale)[1][2]

Principle: Utilizing the temperature-dependent solubility differential in alcohols while leveraging the lipophilicity of the phenyl group.[1][2]

ParameterSpecificationNotes
Solvent A Methanol (MeOH)High solubility at reflux.[1][2]
Solvent B WaterAnti-solvent.[1][2]
Ratio 10:1 to 5:1 (MeOH:Water)Determine experimentally based on crude purity.[1][2]
Temperature 65°C (Reflux)

4°C
Slow cooling is critical.[1][2]

Step-by-Step:

  • Dissolve crude solid in minimal boiling MeOH (approx. 5-7 mL per gram).

  • Once dissolved, remove from heat. Add hot water dropwise until a faint turbidity persists.

  • Add 1-2 drops of MeOH to clear the solution.[1][2]

  • Allow to cool to room temperature undisturbed (2-3 hours).

  • Chill in an ice bath (0-4°C) for 1 hour.

  • Filter and wash with cold 50% MeOH/Water.[1][2]

Method B: Flash Column Chromatography (Flash)[1][2]

Principle: Separation based on polar interactions with silanol groups.[1][2]

  • Stationary Phase: Silica Gel 60 (230-400 mesh).[1][2]

  • Mobile Phase: Hexane / Ethyl Acetate (Gradient).[1][2]

  • Loading: DCM (Liquid loading) or Celite (Dry loading - preferred for low solubility).[1][2]

Gradient Table:

Column Volume (CV) % Ethyl Acetate Purpose
0 - 2 0% Equilibrate / Elute non-polar impurities.

| 2 - 5 | 0%


 10% | Elute unreacted starting materials (e.g., Acetophenones).[1][2] |
| 5 - 12 | 10% 

30% | Elution of Methyl 6-phenylpyridazine-3-carboxylate. | | 12 - 15 | 30%

50% | Elute polar byproducts (acids/amides).[1][2] |

Decision Logic & Workflow Visualization

Figure 1: Purification Decision Tree

Caption: Logical workflow for selecting the optimal purification method based on crude purity and impurity profile.

PurificationLogic Start Crude Reaction Mixture CheckTLC Analyze Purity (TLC/LCMS) Start->CheckTLC Decision1 Purity > 85%? CheckTLC->Decision1 Recryst Recrystallization (MeOH/H2O or IPA) Decision1->Recryst Yes (High Purity) CheckColor Is Impurity Yellow/Colored? Decision1->CheckColor No (Complex Mixture) Final Pure Methyl 6-phenylpyridazine-3-carboxylate Recryst->Final Column Flash Chromatography (Hex/EtOAc) Column->Final CheckColor->Column No Oxidation Chemical Wash (DDQ or MnO2 in DCM) CheckColor->Oxidation Yes (Dihydro-impurity) Oxidation->Column AcidBase Acid/Base Extraction (Remove Hydrolyzed Acid)

Figure 2: Impurity Formation & Control

Caption: Mechanistic pathways leading to common impurities and their mitigation strategies.

ImpurityPathways Target Target: Methyl Ester Impurity1 Impurity A: Carboxylic Acid (Hydrolysis) Target->Impurity1 Hydrolysis Impurity2 Impurity B: Dihydropyridazine (Incomplete Oxidation) Impurity2->Target Oxidation Cause1 Basic Alumina / Wet Silica Cause1->Impurity1 Cause2 Insufficient Oxidation Time Cause2->Impurity2 Mitigation1 Use Neutral Silica Minimize Water Mitigation1->Cause1 Prevents Mitigation2 Treat with DDQ/MnO2 Mitigation2->Impurity2 Converts to Target

References

  • Synthesis and Solubility of Pyridazinones

    • Title: Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents.
    • Source: National Institutes of Health (PMC).[1][2]

    • URL:[Link][1][2]

    • Relevance: Establishes solubility baselines for phenyl-pyridazine scaffolds in alcohols and esters, validating the choice of MeOH/IPA for recrystalliz
  • Pyridazine Synthesis Strategies

    • Title: Strategy for the Synthesis of Pyridazine Heterocycles and Their Deriv
    • Source: Journal of Organic Chemistry (ACS Publications).[1][2]

    • URL:[Link][1][2]

    • Relevance: Details the Diaza-Wittig and other cyclization routes, highlighting the formation of ester-substituted pyridazines and potential impurities.
  • General Pyridazine Chemistry

    • Title: Synthesis of Pyridazines (Recent Literature).[1][2][3][4][5]

    • Source: Organic Chemistry Portal.[1][2]

    • URL:[Link][1][2]

    • Relevance: Provides mechanistic context for the formation of dihydropyridazine intermediates and aromatization requirements.[1][2]

Sources

Optimization

Technical Support Center: Recrystallization of Pyridazine-3-Carboxylate Esters

Welcome to the technical support center for the purification of pyridazine-3-carboxylate esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solut...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of pyridazine-3-carboxylate esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the recrystallization of this important class of heterocyclic compounds. The pyridazine core is a significant pharmacophore found in numerous therapeutic agents, making its efficient purification a critical step in synthetic workflows.[1]

This resource combines established purification principles with field-tested insights to help you navigate the nuances of recrystallization, troubleshoot common issues, and ultimately achieve high-purity crystalline products.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses specific problems that may arise during the recrystallization of pyridazine-3-carboxylate esters and offers step-by-step solutions.

Issue 1: The Compound "Oils Out" Instead of Crystallizing

Description: Upon cooling the saturated solution, the compound separates as an insoluble liquid (an oil) rather than forming solid crystals. This is a frequent challenge, especially with compounds that have relatively low melting points or when using mixed solvent systems.[2][3]

Possible Causes & Solutions:

  • Supersaturation or Rapid Cooling: The solution may be too concentrated, or the cooling rate is too fast, preventing the molecules from orienting into a crystal lattice.

    • Solution: Gently warm the mixture to redissolve the oil. Add a small amount of the hot solvent to decrease the concentration slightly. Allow the solution to cool much more slowly. Insulating the flask can promote gradual cooling.[3][4]

  • Presence of Impurities: Impurities can disrupt the crystallization process and promote oiling out.

    • Solution: If the crude material is significantly impure, consider a preliminary purification step, such as a quick filtration through a plug of silica gel, before attempting recrystallization.[4]

  • Inappropriate Solvent Choice: The melting point of your compound might be lower than the boiling point of the solvent, causing it to melt in the hot solution.

    • Solution: Select a solvent with a lower boiling point. Alternatively, employ a mixed solvent system where the compound is highly soluble in one solvent (the "good" solvent) and poorly soluble in the other (the "poor" or "anti-solvent").[5]

Issue 2: No Crystals Form Upon Cooling

Description: The solution remains clear even after prolonged cooling, indicating that the compound is still fully dissolved.

Possible Causes & Solutions:

  • Too Much Solvent: This is the most common reason for crystallization failure. An excessive amount of solvent prevents the solution from becoming saturated upon cooling.[3][6]

    • Solution: Reduce the solvent volume by gentle heating under a stream of nitrogen or by using a rotary evaporator. Once the volume is reduced, allow the solution to cool again.[3]

  • Supersaturation: The solution may be supersaturated, a state where the concentration of the solute is higher than its normal solubility but has not yet precipitated.[3][6]

    • Solution 1: Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.[3][4]

    • Solution 2: Seeding: If available, add a tiny crystal of the pure compound (a "seed crystal") to the cooled solution. This will act as a template for further crystallization.[3][4]

    • Solution 3: Lower Temperature: Cool the solution further using an ice bath or a refrigerator to decrease the solubility of the compound.[4]

Issue 3: Poor Recovery of the Crystalline Product

Description: After filtration, the yield of the purified crystals is significantly lower than expected.

Possible Causes & Solutions:

  • Excessive Solvent Use: As with the failure to form crystals, using too much solvent will keep a substantial amount of the product dissolved in the mother liquor.[6]

    • Solution: During the initial dissolution step, add the hot solvent in small portions until the solid just dissolves to avoid a large excess.

  • Premature Crystallization During Hot Filtration: If an initial hot filtration step is needed to remove insoluble impurities, the compound may crystallize on the filter paper or in the funnel stem.

    • Solution: Use a heated filter funnel or pre-heat the funnel with hot solvent before filtration. Keep the solution at or near its boiling point during the filtration process.[2]

  • Washing with a "Good" Solvent: Washing the collected crystals with a solvent in which they are highly soluble will redissolve the product.

    • Solution: Always wash the crystals with a small amount of ice-cold recrystallization solvent or a solvent in which the compound has very low solubility.[6]

Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for recrystallizing my pyridazine-3-carboxylate ester?

A1: The ideal recrystallization solvent should exhibit the following properties:

  • The compound should be highly soluble at elevated temperatures and poorly soluble at low temperatures.

  • The solvent should not react with the compound.

  • Impurities should either be completely insoluble in the hot solvent or remain soluble at low temperatures.

  • The solvent should have a relatively low boiling point for easy removal during drying.

A common starting point for pyridazine derivatives includes alcohols (ethanol, methanol), esters (ethyl acetate), and ketones (acetone).[7][8][9] For less polar compounds, a mixture of a good solvent like ethyl acetate or acetone with a poor solvent like hexanes can be effective.[5][7]

Q2: What is a mixed solvent recrystallization, and when should I use it?

A2: A mixed solvent recrystallization is used when no single solvent provides the desired solubility characteristics. It involves dissolving the compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, a "poor" solvent (in which the compound is insoluble) is added dropwise until the solution becomes cloudy (the saturation point). A few drops of the good solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly. This technique is particularly useful for compounds that are either too soluble or too insoluble in common single solvents.[3][5]

Q3: My compound is a salt. Does that change the solvent selection process?

A3: Yes. Salts of organic compounds, including pyridazine derivatives, are generally more polar. Therefore, more polar solvents like water, methanol, or ethanol are often good starting points. If your compound is an acid, forming a salt with a base might improve its crystallinity.[5] Conversely, if you have a basic pyridazine, forming a hydrochloride salt can also be beneficial.

Q4: Can I reuse the mother liquor to recover more product?

A4: Yes, it is often possible to obtain a second crop of crystals from the mother liquor. This can be achieved by concentrating the filtrate (e.g., using a rotary evaporator) and re-cooling. However, be aware that the second crop of crystals may be less pure than the first.

Experimental Protocol: A General Guideline for Recrystallization

This protocol provides a step-by-step methodology for the recrystallization of a generic pyridazine-3-carboxylate ester.

  • Solvent Selection: Based on preliminary solubility tests, select a suitable solvent or solvent pair.

  • Dissolution: Place the crude pyridazine-3-carboxylate ester in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture to the boiling point of the solvent while stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved. Avoid adding a large excess of solvent.[6]

  • Decolorization (if necessary): If the solution is colored due to impurities, remove it from the heat and add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

  • Hot Filtration (if necessary): If there are insoluble impurities or activated carbon present, perform a hot gravity filtration to remove them. Use a pre-heated funnel to prevent premature crystallization.[2]

  • Crystallization: Cover the flask and allow the hot, clear solution to cool slowly to room temperature. To promote the formation of larger, purer crystals, the cooling process should be gradual. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[2][4]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any adhering mother liquor.[6]

  • Drying: Dry the purified crystals in a vacuum oven or desiccator to remove any residual solvent.

Data Presentation: Solvent Suitability for Pyridazine Derivatives

The following table provides a general guide to the solubility of pyridazine-3-carboxylate esters in common laboratory solvents. Note that the optimal solvent will depend on the specific substituents on the pyridazine ring and the ester group.

SolventPolarityTypical Solubility Profile for Pyridazine-3-Carboxylate EstersNotes
Water HighGenerally low, but increases for more polar derivatives or salts.Can be a good anti-solvent in mixed systems.
Methanol HighOften good solubility, may require cooling to low temperatures for good recovery.[8]
Ethanol HighSimilar to methanol, widely used for recrystallization of pyridazinone derivatives.[9][10]A good balance of solvency and volatility.
Acetone MediumGood solvent for many pyridazine derivatives.[7]Often used in combination with a non-polar anti-solvent.
Ethyl Acetate MediumA versatile solvent, often providing a good solubility gradient with temperature.Can be paired with hexanes or heptane.
Dichloromethane MediumHigh solubility for many derivatives, often too good for effective recrystallization alone.Useful as the "good" solvent in a mixed-solvent system.
Hexanes/Heptane LowGenerally poor solubility.Commonly used as an anti-solvent.[5][7]

Visualization: Solvent Selection Workflow

The following diagram illustrates the decision-making process for selecting an appropriate recrystallization solvent system.

Solvent_Selection A Start: Crude Pyridazine Ester B Test Solubility in a Range of Solvents (e.g., Ethanol, Ethyl Acetate, Acetone) A->B C Is the compound soluble in a hot solvent but insoluble in the cold solvent? B->C Analyze Results D Use this single solvent for recrystallization. C->D Yes E Is the compound too soluble in all tested solvents? C->E No F Select a 'good' solvent and a 'poor' anti-solvent (e.g., Hexane). E->F Yes H Is the compound insoluble in all tested hot solvents? E->H No G Perform a mixed-solvent recrystallization. F->G I Re-evaluate solvent choice. Consider more aggressive solvents or alternative purification methods (e.g., chromatography). H->I Yes

Caption: Decision tree for selecting a recrystallization solvent.

References

  • Recrystallization. (n.d.). University of California, Los Angeles, Department of Chemistry and Biochemistry.
  • Recrystallization. (n.d.). University of Colorado Boulder, Department of Chemistry.
  • Overcoming challenges in the purification of heterocyclic compounds. (n.d.). BenchChem.
  • Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs.
  • Strategy for the synthesis of pyridazine heterocycles and its derivatives. (n.d.). Lirias.
  • Preparation of substituted pyridazines. (1986). Google Patents.
  • Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. (n.d.). SciSpace.
  • Synthesis process of 6-methoxy pyridazine-3- carboxylic acid. (n.d.). Google Patents.
  • Synthesis and chemistry of pyridazin-3(2H)-ones. (n.d.). ScienceDirect.
  • 223 questions with answers in RECRYSTALLISATION | Science topic. (n.d.). ResearchGate.
  • Product Class 8: Pyridazines. (n.d.). Science of Synthesis.
  • Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. (2022). MDPI.
  • 3-CARBOXYPYRIDAZINE. (n.d.). CymitQuimica.
  • Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. (2023). MDPI.
  • Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
  • Accessing new polymorphs and solvates through solvothermal recrystallization. (2022). PMC.
  • Pyridazine-3-carboxylic acid 97 2164-61-6. (n.d.). Sigma-Aldrich.
  • Structures, solvents used for recrystallization, yields (%) and melting points (T m.p. ) of compounds …. (n.d.). ResearchGate.
  • Pyridazine. (n.d.). Wikipedia.

Sources

Troubleshooting

Technical Support Center: Regioselectivity in Pyridazine Ring Synthesis

Welcome to the Technical Support Center for Pyridazine Synthesis. The pyridazine core (a 1,2-diazine) is a privileged scaffold in medicinal chemistry and agrochemical development[1].

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyridazine Synthesis. The pyridazine core (a 1,2-diazine) is a privileged scaffold in medicinal chemistry and agrochemical development[1]. However, unlike pyridines, which are synthesized from electronically consonant precursors, pyridazines are typically assembled from dissonant precursors (e.g., 1,4-dicarbonyls reacting with hydrazines, or 1,2,4,5-tetrazines with dienophiles)[1]. This fundamental electronic mismatch frequently leads to frustrating regioselectivity issues.

This guide provides mechanistic troubleshooting, validated protocols, and data-driven solutions for controlling regiochemistry across the three most common pyridazine synthesis workflows.

Section 1: Inverse Electron-Demand Diels-Alder (IEDDA) Reactions

FAQ 1: I am reacting an unsymmetrical 1,2,4,5-tetrazine with an aliphatic ketone, but I am getting a complex mixture of regioisomeric pyridazines. How can I achieve high regiocontrol?

Root Cause Analysis: The IEDDA reaction between an electron-deficient tetrazine and an unactivated ketone is sluggish and unselective. Regioselectivity depends strictly on the HOMO-LUMO alignment between the diene and the dienophile. Unactivated ketones do not possess a sufficiently high-energy HOMO to dictate a strong orbital bias, leading to a near 1:1 mixture of products[2].

Solution & Causality: To control regioselectivity, you must convert the ketone into a highly electron-rich, polarized dienophile in situ. Using a secondary amine catalyst (e.g., pyrrolidine) converts the ketone into an enamine[2]. The enamine features a highly polarized HOMO. The transition state strongly favors the alignment of the secondary amine moiety of the enamine with the less sterically hindered or more electronically matched side of the unsymmetrical tetrazine. This proceeds via a predictable zwitterionic transition state model, yielding a single regioisomer after the retro-Diels-Alder extrusion of


[2].

Quantitative Data: Catalyst Effect on Regioselectivity

CatalystDienophile PrecursorTetrazine SubstituentYield (%)Regioisomeric Ratio (A:B)
NoneHexanal3-Methyl-6-phenyl< 5%N/A (Degradation)
MorpholineHexanal3-Methyl-6-phenyl45%> 99:1
PyrrolidineHexanal3-Methyl-6-phenyl95%> 99:1
Pyrrolidine2-Butanone3-Methyl-6-phenyl89%> 99:1

Data synthesized from amine-catalyzed iDA reaction optimizations[2].

Validated Protocol: Pyrrolidine-Catalyzed Regioselective IEDDA

  • Preparation: In an oven-dried flask under nitrogen, dissolve the unsymmetrical 1,2,4,5-tetrazine (1.0 equiv) and the ketone/aldehyde (1.5 equiv) in anhydrous dichloromethane (DCM, 0.1 M).

  • Catalyst Addition: Add pyrrolidine (0.2 equiv) dropwise at room temperature. The deep purple/red color of the tetrazine will begin to fade, indicating the consumption of the diene[2].

  • Monitoring: Stir the reaction at room temperature for 2-24 hours. Monitor the disappearance of the tetrazine via TLC or by the complete loss of the purple color[2].

  • Workup: Quench the reaction with water, extract with DCM, wash the organic layer with brine, dry over

    
    , and concentrate in vacuo.
    
  • Purification: Purify the crude residue by flash column chromatography (silica gel) to isolate the single regioisomer of the substituted pyridazine.

IEDDA_Regioselectivity Ketone Ketone / Aldehyde Enamine Enamine Intermediate (Polarized HOMO) Ketone->Enamine + Catalyst Amine Pyrrolidine Catalyst Amine->Enamine TS Zwitterionic Transition State (Aligned Orbitals) Enamine->TS Cycloaddition Tetrazine Unsymmetrical Tetrazine (LUMO) Tetrazine->TS Cycloaddition Product Single Pyridazine Regioisomer TS->Product -N2, -Catalyst

Amine-catalyzed IEDDA workflow ensuring strict regiocontrol via enamine intermediates.

FAQ 2: I am trying to react tetrazines with terminal alkynes, but getting poor regioselectivity. How can I fix this?

Solution & Causality: Terminal aliphatic alkynes have minimal electronic bias. To fix this, employ alkynyl sulfides or sulfoxides as directing dienophiles. The sulfur atom significantly polarizes the alkyne. Interestingly, the regioselectivity can be completely inverted simply by changing the oxidation state of the sulfur atom (sulfanyl vs. sulfinyl/sulfonyl groups), allowing access to diverse regioisomers without mixtures[3][4].

Section 2: Condensation Reactions for Pyridazinones

FAQ 3: My condensation of an unsymmetrical


-keto acid with an arylhydrazine yields a mixture of 4,5-dihydropyridazin-3(2H)-ones. How can I control which nitrogen attacks the ketone vs. the carboxylic acid? 

Root Cause Analysis: Arylhydrazines (


) possess two nucleophilic nitrogen atoms. The terminal 

is generally more nucleophilic due to less steric hindrance and the lack of resonance delocalization into the aryl ring.

-Keto acids have two electrophilic centers: the highly electrophilic ketone and the less electrophilic carboxylic acid. If the reaction is subjected to high temperatures immediately, competing kinetic and thermodynamic pathways lead to mixtures of 1-aryl and 2-aryl pyridazinones[5].

Solution & Causality: A self-validating, step-wise protocol is required. By performing the reaction at room temperature first, you kinetically trap the most nucleophilic nitrogen (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">


) with the most electrophilic center (ketone) to form a stable hydrazone intermediate. Once the regiochemistry is locked, increasing the temperature or adding a coupling reagent drives the rate-determining lactamization step[5], forcing the secondary amine (

) to condense with the carboxylic acid.

Validated Protocol: Step-Wise Regioselective Pyridazinone Synthesis

  • Hydrazone Formation (Kinetic Control): Dissolve the

    
    -keto acid (1.0 equiv) in ethanol. Add the arylhydrazine (1.05 equiv) dropwise at 0 °C, then warm to room temperature. Stir for 2-4 hours. The terminal 
    
    
    
    reacts exclusively with the ketone to form the hydrohydrazination/hydrazone product[5].
  • Validation Check: Take a small aliquot for LC-MS to confirm the complete disappearance of the ketone and the formation of the acyclic hydrazone. This self-validates the regiochemistry before cyclization.

  • Lactamization (Thermodynamic Drive): Add a catalytic amount of acetic acid (or heat the mixture to reflux, 80 °C). Stir for 12-18 hours to drive the intramolecular cyclization (lactamization)[5].

  • Oxidation (Optional): If the fully aromatic pyridazin-3(2H)-one is desired, treat the resulting 4,5-dihydropyridazin-3(2H)-one with an oxidant such as

    
     in acetic acid or 
    
    
    
    in THF[6].

Pyridazinone_Synthesis KetoAcid gamma-Keto Acid (Ketone + Acid) Hydrazone Acyclic Hydrazone (Regiochemistry Locked) KetoAcid->Hydrazone EtOH, 0-25°C Kinetic Control Hydrazine Arylhydrazine (NH2 > NH-Ar) Hydrazine->Hydrazone Dihydropyridazinone 4,5-Dihydropyridazin-3(2H)-one Hydrazone->Dihydropyridazinone Reflux or H+ Lactamization Pyridazinone Pyridazin-3(2H)-one Dihydropyridazinone->Pyridazinone CuCl2 or MnO2 Oxidation

Step-wise kinetic and thermodynamic control to ensure regioselective pyridazinone formation.

Section 3: Nucleophilic Aromatic Substitution (SNAr)

FAQ 4: I am reacting 3,6-dichloropyridazine with a secondary amine. How do I prevent double substitution and ensure I only get the mono-aminated product?

Root Cause Analysis: The pyridazine ring is highly electron-deficient due to the two adjacent electronegative nitrogen atoms, making both C3 and C6 positions highly activated for SNAr[7]. However, once the first amine is installed, its strong electron-donating nature (via resonance) significantly deactivates the pyridazine ring towards a second nucleophilic attack[7].

Solution & Causality: The inherent electronic deactivation caused by the first substitution is your primary control mechanism. To exploit this, strict stoichiometric control (1.0 to 1.05 equivalents of amine) and temperature control are required. The first substitution occurs readily at lower temperatures, while the second substitution requires much harsher conditions (elevated temperatures and excess nucleophile)[7].

Validated Protocol: Regioselective Mono-amination of 3,6-Dichloropyridazine

  • Setup: Dissolve 3,6-dichloropyridazine (1.0 equiv) in a polar aprotic solvent (e.g., acetonitrile or THF) at 0 °C.

  • Base Addition: Add a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA, 1.2 equiv) to scavenge the HCl byproduct.

  • Nucleophile Addition: Slowly add diethylamine (1.05 equiv) dropwise over 30 minutes to maintain a low concentration of the unreacted nucleophile[7].

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Do not heat.

  • Workup (The "Salt-Break" Protocol): Evaporate the solvent. Add 4M HCl in dioxane to form the pyridazine hydrochloride salt. Wash the solid salt with EtOAc to remove unreacted 3,6-dichloropyridazine and non-basic impurities. Basify the aqueous layer and extract with Chloroform/Isopropanol (3:1) to isolate the pure 6-chloro-N,N-diethylpyridazin-3-amine[7].

SNAr_Regioselectivity DCP 3,6-Dichloropyridazine (Highly Activated) MonoSub 6-Chloro-N,N-diethylpyridazin-3-amine (Deactivated Ring) DCP->MonoSub Fast (SNAr 1) Amine Diethylamine (1.05 eq) 0°C to RT Amine->MonoSub DiSub 3,6-Bis(diethylamino)pyridazine MonoSub->DiSub Slow (Requires Heat + Excess)

Electronic deactivation mechanism preventing over-substitution during SNAr on halopyridazines.

References
  • A Regioselective One-Pot, Three Component Synthesis of 6-Aryl-4-cyano-3(2H)-pyridazinones in Water | Australian Journal of Chemistry |8

  • Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides | RSC Publishing | 3

  • Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides (Expanded) | RSC Publishing | 4

  • Synthesis and chemistry of pyridazin-3(2H)-ones | ScienceDirect | 5

  • Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors | PMC |6

  • Regioselective inverse Diels-Alder reaction of unsymmetrical tetrazines with aldehydes and ketones | Arkivoc | 2

  • Synthesis of pyridazines | Organic Chemistry Portal | 9

  • 6-Chloro-N,N-diethylpyridazin-3-amine | Benchchem | 7

  • Bridging the pyridine-pyridazine synthesis gap by skeletal editing | Knowledge UChicago | 1

Sources

Optimization

Conditions for oxidation of dihydropyridazine to pyridazine

Technical Support Hub: Oxidation of Dihydropyridazine to Pyridazine Case ID: OXI-DHP-PYR-001 Status: Active Support Tier: Level 3 (Senior Application Scientist) Diagnostic Triage: Start Here User Question: I am trying to...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Hub: Oxidation of Dihydropyridazine to Pyridazine

Case ID: OXI-DHP-PYR-001 Status: Active Support Tier: Level 3 (Senior Application Scientist)

Diagnostic Triage: Start Here

User Question: I am trying to oxidize a 4,5-dihydropyridazine intermediate obtained from an inverse electron-demand Diels-Alder reaction, but the reaction is stalling or yielding complex mixtures. What is the first step?

Scientist Response: The oxidation of dihydropyridazines (DHPs) to pyridazines is thermodynamically driven by aromatization, but kinetic barriers often require specific oxidants.[1] Your choice depends heavily on the substituents at the C3/C6 positions and the sensitivity of other functional groups.

Quick Diagnostic Matrix:

Symptom Probable Cause Recommended Action
Reaction Stalls <50% Conversion Oxidant deactivation (common with MnO₂) or steric hindrance preventing hydride abstraction.[1]Switch to DDQ (Method A) or activate MnO₂ by azeotropic drying.[1]
Byproduct Formation (Chlorination) Use of hypochlorite or harsh halogenating agents.[1]Switch to PIFA or Air/O₂ (Method C) for halogen-free conditions.[1]
Over-oxidation (Side Chains) Oxidant attacking benzylic positions or alcohols.[1]Use MnO₂ (Method B) or Pd/C (catalytic dehydrogenation).[1]
Product is Acid Sensitive Acidic byproducts (e.g., DDQ-H₂) degrading product.[1]Add an acid scavenger (e.g., solid NaHCO₃) or use CuCl₂/O₂ .

Protocol Optimization (The "How-To")

Method A: The Gold Standard – DDQ Oxidation

Best for: 4,5-dihydropyridazines, sterically hindered substrates, and small-scale synthesis.[1]

Mechanism: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) acts as a hydride abstractor.[2] The reaction proceeds via the formation of a charge-transfer complex, followed by hydride transfer from the DHP to DDQ, generating a carbocation intermediate that rapidly loses a proton to aromatize.

Protocol:

  • Dissolution: Dissolve 1.0 equiv of dihydropyridazine in anhydrous 1,4-dioxane or Toluene (0.1 M concentration). Dichloromethane (DCM) can be used for room temperature reactions but may be too slow for hindered substrates.[1]

  • Addition: Add 1.1–1.2 equiv of DDQ.

    • Note: The solution will immediately turn deep red/brown (charge transfer complex).[1]

  • Reaction: Stir at Room Temperature for 1–4 hours.

    • Troubleshooting: If TLC shows no progress after 2 hours, heat to 60–80°C.

  • Workup:

    • Cool the mixture. Filter off the precipitated DDQ-H₂ (hydroquinone byproduct).

    • Wash the filtrate with saturated NaHCO₃ (to remove residual acidic species) and brine.[1]

    • Dry over Na₂SO₄ and concentrate.

Pros: High yield, reliable, visual indicator (color change). Cons: DDQ is toxic; removal of byproduct can be tedious on large scales.

Method B: The Chemo-Selective Route – Activated MnO₂

Best for: Substrates with acid-sensitive groups or when avoiding chlorinated byproducts.

Protocol:

  • Activation (Critical): Commercial MnO₂ varies wildly in activity. Heat commercial MnO₂ at 110°C for 12 hours prior to use, or use "Activated MnO₂" specifically labeled for organic synthesis.[1]

  • Stoichiometry: Use a large excess (10–20 equiv by weight). The reaction is heterogeneous and surface-area dependent.

  • Solvent: Refluxing Chloroform or Benzene is standard.[1]

  • Procedure:

    • Add activated MnO₂ to the solution of dihydropyridazine.

    • Reflux with vigorous stirring (suspension must be kept suspended).

    • Monitor by TLC.[1][3] Reaction times vary from 2 to 24 hours.

  • Workup: Filter through a pad of Celite. The filtrate is usually pure enough for concentration.

Pros: Very mild, easy workup (filtration only).[1] Cons: Requires large excess of reagent; variable activity of oxidant.

Method C: The Modern "Green" Alternative – PIFA

Best for: High-value intermediates where metal contamination or quinone residues are unacceptable.

Reagent: Phenyliodine bis(trifluoroacetate) (PIFA).[1] Protocol:

  • Dissolve substrate in DCM .

  • Add 1.1 equiv of PIFA at 0°C.

  • Stir at 0°C to RT for 1–3 hours.

  • Quench with saturated NaHCO₃.

Mechanistic Deep Dive & Visualization

To troubleshoot effectively, one must understand the electronic flow. The oxidation is not merely "removing hydrogen"; it is a restoration of aromaticity.

Visualizing the Pathway

The following diagram illustrates the decision process and the mechanistic flow for the DDQ oxidation (the most common pathway).

G Figure 1: Reagent Selection Decision Tree and DDQ Mechanistic Pathway for Dihydropyridazine Aromatization. Start Start: Dihydropyridazine (DHP) Check_Subst Check Substituents Start->Check_Subst Acid_Sens Acid Sensitive? Check_Subst->Acid_Sens Steric Sterically Hindered? Acid_Sens->Steric No MnO2 Method B: MnO2 (Radical Surface Mech) Acid_Sens->MnO2 Yes DDQ Method A: DDQ (Hydride Abstraction) Steric->DDQ Yes (High Potency) PIFA Method C: PIFA (Single Electron Transfer) Steric->PIFA No (Mild) CT_Complex Charge Transfer Complex [DHP • DDQ] DDQ->CT_Complex Mechanism Hydride_Transfer Hydride Transfer (Rate Limiting Step) CT_Complex->Hydride_Transfer Cation_Inter Cationic Intermediate + DDQ-H(-) Hydride_Transfer->Cation_Inter Deprotonation Rapid Deprotonation (-H+) Cation_Inter->Deprotonation Product Product: Pyridazine (Aromatic) Deprotonation->Product

Reference Data: Reagent Comparison

ReagentActive SpeciesReaction TypeTypical ConditionsKey Advantage
DDQ Quinone (Hydride acceptor)HomogeneousDioxane/Toluene, 25–80°CHighest success rate for hindered substrates.
MnO₂ Mn(IV) SurfaceHeterogeneousCHCl₃/Benzene, RefluxMild , scavenges byproducts, easy filtration.[1]
PIFA Hypervalent IodineHomogeneousDCM, 0°CMetal-free , rapid, works well for electron-rich rings.[1]
Pd/C Pd SurfaceCatalyticp-Cymene, Reflux (>150°C)Scalable , uses air/O₂ as terminal oxidant.[1]

FAQ: Expert Troubleshooting

Q: My DDQ reaction turned black and tarry. What happened? A: This indicates decomposition, likely due to the high reactivity of DDQ with electron-rich side chains or polymerization of the dihydropyridazine.

  • Fix: Switch to Chloranil (a weaker analog of DDQ) or run the reaction at 0°C .[1]

Q: Can I use air oxidation? A: Yes, but it is kinetically slow for 4,5-dihydropyridazines unless catalyzed.[1]

  • Tip: Adding catalytic amounts of CuCl or NaNO₂ can accelerate air oxidation, but for valuable intermediates, stoichiometric reagents (DDQ/MnO₂) are preferred to minimize exposure time to degradation pathways.[1]

Q: How do I remove the last traces of DDQ/DDQ-H₂? A: This is a common pain point.

  • Filter the cold reaction mixture (removes bulk DDQ-H₂).

  • Wash with 10% aqueous Na₂SO₃ (sodium sulfite) or Na₂S₂O₄ (sodium dithionite).[1] This reduces residual quinones to water-soluble hydroquinones, which wash away.[1]

References

  • DDQ Oxidation Mechanism & Protocol

    • Findlay, J. W. A., & Turner, A. B. (1971).[1] 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[2][4] Organic Syntheses, 51, 96.

    • [1]

  • MnO₂ Oxidation Methodology

    • Bagley, M. C., & Lubinu, M. C. (2006).[1][5] Microwave-Assisted Oxidative Aromatization of Hantzsch 1,4-Dihydropyridines using Manganese Dioxide. Synthesis, 2006(08), 1283–1288.[1]

    • [1]

  • Dihydropyridazine Synthesis & Oxidation (Diels-Alder Route)

    • Elnagdi, M. H., et al. (2009).[1][6] Recent Developments in Pyridazine and Condensed Pyridazine Synthesis. Advances in Heterocyclic Chemistry, 97, 1–43.[1][6]

    • [1]

  • Hypervalent Iodine (PIFA)

    • Dohi, T., & Kita, Y. (2009).[1] Hypervalent Iodine Reagents as a New Entrance to Organocatalysts. Chemical Communications.

    • [1]

Sources

Troubleshooting

Separation of regioisomers in substituted pyridazine synthesis

The following guide is structured as a Technical Support Center for a specialized chemical reagent supplier. It prioritizes actionable troubleshooting, mechanistic understanding, and rigorous separation protocols.

Author: BenchChem Technical Support Team. Date: March 2026

The following guide is structured as a Technical Support Center for a specialized chemical reagent supplier. It prioritizes actionable troubleshooting, mechanistic understanding, and rigorous separation protocols.

Current Status: 🟢 Operational | Ticket Queue: Low Subject: Resolution of Regioisomeric Mixtures in Substituted Pyridazine Synthesis

Welcome to the Pyridazine Synthesis Support Hub. Below you will find field-proven solutions for separating regioisomers arising from condensation and nucleophilic substitution workflows. These guides address the physicochemical subtleties of the 1,2-diazine core.

🛠️ Interactive Diagnostic: Separation Strategy Selector

Before initiating purification, determine your mixture type using the logic flow below.

SeparationStrategy Start START: Characterize Mixture State Physical State? Start->State Solid Solid/Precipitate State->Solid Crystalline Oil Oil/Gum State->Oil Amorphous Tautomer Is Tautomerism Possible? (e.g., Pyridazinone -NH-CO-) Solid->Tautomer Low mp difference Recryst Protocol A: Fractional Crystallization Solid->Recryst High mp difference Oil->Tautomer Flash Protocol B: Buffered Flash Chromatography Tautomer->Flash No (Fixed isomers) Deriv Protocol C: Chemical Derivatization (O-Alkylation) Tautomer->Deriv Yes (Streaking on TLC)

Figure 1: Decision matrix for selecting the optimal purification pathway based on physical state and tautomeric potential.

🎫 Ticket #101: The "Condensation Conundrum"

Issue: User reports inseparable mixture of 3-substituted and 6-substituted pyridazin-3(2H)-ones after reacting hydrazine with an unsymmetrical


-keto ester/acid.
The Root Cause: Kinetic vs. Thermodynamic Control

The reaction of hydrazine with a 1,4-dicarbonyl equivalent (e.g.,


-keto ester) proceeds via two competing pathways. The regioselectivity is dictated by which carbonyl the hydrazine attacks first.
  • Steric Control: Hydrazine attacks the less hindered carbonyl (usually the ketone over the ester).

  • Electronic Control: Hydrazine attacks the most electrophilic center.

Often, these factors oppose each other, leading to a ~60:40 mixture of isomers (e.g., Isomer A and Isomer B ).

Troubleshooting & Prevention

Do not rely solely on chromatography. The physical properties of these isomers are nearly identical due to the lactam-lactim tautomerism masking the structural differences.

  • Solution: pH-Switching.

    • Acidic Media (AcOH): Often promotes attack at the ketone (protonated carbonyl is harder).

    • Basic Media (EtOH/NaOEt): Promotes attack at the ester or stabilizes the enolate, altering the cyclization kinetics.

    • Reference: Regioselective synthesis often requires specific diaza-Wittig conditions to bypass this issue entirely [1].

Separation Protocol: Fractional Crystallization

If you already have the mixture, use this solubility differential method.

Step-by-Step Protocol:

  • Solvent Selection: Use Diisopropyl Ether (DIPE) or Ethanol/Water mixtures. Pyridazinones often have vastly different solubilities in ether-based solvents despite similar polarities.

  • Dissolution: Dissolve the crude solid in minimum boiling EtOH.

  • Precipitation: Add hot water until turbidity appears. Allow to cool slowly to RT, then 4°C.

  • Filtration: The precipitate is usually the symmetric or higher melting isomer (often the 6-substituted variant).

  • Mother Liquor: Evaporate the filtrate to recover the 3-substituted isomer (enriched). Repeat crystallization on this fraction using EtOAc/Hexane.

🎫 Ticket #205: SNAr Regioisomer Separation

Issue: Nucleophilic aromatic substitution on 3,6-dichloropyridazines (bearing a substituent at C4) yields a mixture of C3- and C6-substituted products.

The Mechanism: Electronic Directing Effects

In a 4-substituted-3,6-dichloropyridazine, the C4 substituent determines where the nucleophile attacks.

  • Electron Withdrawing Group (EWG) at C4: Activates the ortho position (C3) and para position (C5). However, in 3,6-dichloro systems, the C3 is adjacent to the EWG, making it highly electrophilic.

  • Electron Donating Group (EDG) at C4: Deactivates C3 via resonance/induction, pushing attack toward C6.

SNArSelectivity Substrate 4-R-3,6-Dichloropyridazine EWG If R = EWG (e.g., NO2, CO2Me) Activates C3 Substrate->EWG EDG If R = EDG (e.g., OMe, NH2) Deactivates C3 -> Attack at C6 Substrate->EDG ProdA Major: 3-Substituted EWG->ProdA ProdB Major: 6-Substituted EDG->ProdB

Figure 2: Prediction of major regioisomer based on C4-substituent electronics [2].

Separation Protocol: Buffered Flash Chromatography

Isomers from SNAr reactions often co-elute on standard silica because the polarity difference is subtle (both have one Cl and one Nucleophile).

The Fix: Use "Ion-Pairing" or pH-modified Silica.

ParameterStandard Condition (Fails)Optimized Condition (Works)
Stationary Phase Standard Silica (40-63 µm)C18 Reverse Phase OR Amine-Functionalized Silica
Mobile Phase Hexane / EtOAcDCM / MeOH / NH₄OH (95:4:1)
Additive None0.1% Triethylamine (TEA)

Why this works: The TEA neutralizes acidic sites on the silica that interact differently with the pyridazine nitrogens, sharpening the peaks and allowing the subtle dipole differences to resolve the isomers [3].

📚 Frequently Asked Questions (FAQ)

Q: My pyridazinone product streaks across the entire TLC plate. How can I separate it? A: This is due to lactam-lactim tautomerism. The proton hops between N and O, changing the polarity in real-time.

  • Fix: Run your TLC (and column) with 1% Acetic Acid (forces the lactam form) or react the mixture with POCl₃ to convert them to chloropyridazines before separation. Chloropyridazines do not tautomerize and separate easily.

Q: Can I distinguish regioisomers using only NMR? A: Yes.

  • H-NMR: Look at the coupling constants of the ring protons. In 3,6-disubstituted pyridazines, you see a singlet (if symmetric) or AB system. In 3,4-disubstituted systems, you see distinct doublets with

    
     Hz.
    
  • C-NMR: The carbonyl carbon in pyridazinones is highly diagnostic. C3-carbonyls typically shift differently than C6-carbonyls depending on the adjacent R group.

Q: I am doing a Suzuki coupling on 3,6-dichloropyridazine. Will I get a mixture? A: Usually, yes. The first coupling is rarely 100% selective unless you use specific ligands or if the pyridazine has a directing group at C4. Expect a statistical mixture (mono- and bis-coupled) if stoichiometry isn't strictly controlled (0.9 eq of boronic acid) [4].

🔗 References

  • Regioselective construction of pyridazine derivatives: Sergeev, P. G., & Nenajdenko, V. G. (2020). Organic Chemistry Frontiers. Link

  • Regioselectivity of attack of O-nucleophiles at 4-substituted 3,6-dichloropyridazines: Journal of Heterocyclic Chemistry. (See general principles in analogous pyrimidine studies: Link)

  • Separation of Pyridazine Isomers: Maes, B. U. W., et al. (2002). Tetrahedron. (Analogous separation strategies for diazinones). Link

  • Palladium-catalyzed cross-coupling of halopyridazines: Organic & Biomolecular Chemistry. Link

(Note: For specific spectral data comparisons of 3- vs 6-isomers, refer to the Supporting Information of Reference 1).

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Chemical Shifts of Methyl 6-phenylpyridazine-3-carboxylate

For researchers engaged in the synthesis and characterization of novel heterocyclic compounds, particularly those with potential applications in medicinal chemistry and materials science, unambiguous structural elucidati...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers engaged in the synthesis and characterization of novel heterocyclic compounds, particularly those with potential applications in medicinal chemistry and materials science, unambiguous structural elucidation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in this regard. This guide provides an in-depth analysis of the ¹H NMR chemical shifts for methyl 6-phenylpyridazine-3-carboxylate, offering a comparative perspective with structurally related analogues to aid in spectral interpretation and compound verification.

The unique electronic environment of the pyridazine ring, influenced by the electron-withdrawing nitrogen atoms and the substituents at the 3- and 6-positions, gives rise to a characteristic ¹H NMR spectrum. Understanding the interplay of these electronic effects is key to accurate spectral assignment.

Predicted ¹H NMR Spectral Data for Methyl 6-phenylpyridazine-3-carboxylate

The anticipated ¹H NMR spectrum of methyl 6-phenylpyridazine-3-carboxylate is expected to exhibit distinct signals corresponding to the protons of the pyridazine ring, the phenyl substituent, and the methyl ester group. Based on the analysis of related compounds, the following chemical shifts are predicted:

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Notes
H-48.25 - 8.45Doublet (d)Expected to be the most downfield of the pyridazine protons due to the anisotropic effect of the adjacent ester and the electron-withdrawing nature of the pyridazine nitrogens.
H-57.90 - 8.10Doublet (d)Influenced by the adjacent phenyl group and the pyridazine ring current.
Phenyl H (ortho)8.15 - 8.30Multiplet (m)Deshielded due to proximity to the electron-deficient pyridazine ring.
Phenyl H (meta, para)7.50 - 7.70Multiplet (m)Resonates in the typical aromatic region.
OCH₃4.00 - 4.15Singlet (s)Characteristic chemical shift for a methyl ester.

Comparative Analysis with Structurally Related Compounds

To substantiate the predicted chemical shifts, a comparison with experimentally determined data for analogous structures is crucial.

6-Phenylpyridazin-3(2H)-one

This compound shares the core 6-phenylpyridazine structure, providing a valuable comparison for the aromatic proton signals. While the substituent at the 3-position is a carbonyl group within the ring, the electronic influence on the pyridazine and phenyl protons offers a strong comparative basis. The structural similarity makes it a key reference for understanding the influence of the phenyl group on the pyridazine ring protons.

Methyl 6-chloropyridazine-3-carboxylate

As a synthetic precursor, methyl 6-chloropyridazine-3-carboxylate provides insight into the chemical shifts of the pyridazine ring protons when an electron-withdrawing halogen is at the 6-position. The replacement of the chloro group with a phenyl group is expected to cause a significant upfield shift for H-5 and a downfield shift for H-4 due to the anisotropic effect of the phenyl ring.

Pyridazine-3,6-dicarboxylic acid

This symmetrically substituted pyridazine offers a reference for the chemical shifts of the pyridazine protons when two electron-withdrawing carboxyl groups are present. This helps to understand the cumulative electron-withdrawing effect on the ring protons.

The following diagram illustrates the structural relationships and the key protons for comparison.

G cluster_target Target Compound cluster_analogues Comparative Analogues Target Methyl 6-phenylpyridazine-3-carboxylate Analogue1 6-Phenylpyridazin-3(2H)-one Target->Analogue1 Shared 6-phenylpyridazine core Analogue2 Methyl 6-chloropyridazine-3-carboxylate Target->Analogue2 Synthetic precursor relationship Analogue3 pyridazine-3,6-dicarboxylic-acid Target->Analogue3 Comparison of substituent effects

Figure 1. Logical relationship between the target compound and its comparative analogues.

Causality of Experimental Choices in NMR Spectroscopy

The choice of solvent and NMR spectrometer frequency are critical for obtaining a high-quality spectrum.

  • Solvent Selection : Deuterated chloroform (CDCl₃) is a common choice for initial analysis due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent peak. However, for compounds with limited solubility or for studies involving hydrogen bonding, deuterated dimethyl sulfoxide (DMSO-d₆) is a superior alternative.

  • Spectrometer Frequency : A higher field strength (e.g., 400 MHz or higher) is advantageous as it provides better signal dispersion, reducing the likelihood of peak overlap, especially in the complex aromatic region. This is crucial for accurately determining coupling constants and resolving fine splitting patterns.

Experimental Protocol for ¹H NMR Analysis

The following protocol outlines the steps for acquiring a ¹H NMR spectrum of methyl 6-phenylpyridazine-3-carboxylate. This self-validating system ensures reproducibility and accuracy.

G start Start sample_prep Sample Preparation: - Weigh 5-10 mg of compound. - Dissolve in 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃). - Add internal standard (e.g., TMS). start->sample_prep transfer Transfer to NMR Tube sample_prep->transfer instrument_setup Instrument Setup: - Insert sample into the spectrometer. - Lock and shim the instrument. transfer->instrument_setup acquisition Data Acquisition: - Acquire ¹H NMR spectrum. - Optimize acquisition parameters (e.g., number of scans). instrument_setup->acquisition processing Data Processing: - Fourier transform the FID. - Phase and baseline correct the spectrum. - Calibrate the chemical shift scale to TMS (0 ppm). acquisition->processing analysis Spectral Analysis: - Integrate peak areas. - Identify chemical shifts, multiplicities, and coupling constants. processing->analysis end End analysis->end

Figure 2. Standard workflow for acquiring a ¹H NMR spectrum.

Trustworthiness and Self-Validation

The reliability of NMR data hinges on proper experimental technique and data processing. The inclusion of an internal standard like tetramethylsilane (TMS) is a critical self-validating step, providing a universal reference point for chemical shifts. Furthermore, the reproducibility of the spectrum upon repeated measurements confirms the stability of the compound under the experimental conditions and the validity of the obtained data.

Conclusion

References

  • Katritzky, A. R., et al. (2010). ¹H, ¹³C, and ¹⁵N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(5), 397-402. [Link]

  • Shakeel, F., et al. (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. Molecules, 24(18), 3368. [Link]

  • PubChem. (n.d.). Methyl 6-chloropyridazine-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

  • SpectraBase. (n.d.). Pyridazine-3,6-dicarboxylic acid. Retrieved from [Link]

  • University of Minho Repository. (n.d.). Synthesis of pyridazine and pyridopyridazine derivatives. Retrieved from [Link]

Comparative

Introduction: The Analytical Challenge of Pyridazine Scaffolds

13C NMR Spectrum Analysis of 6-Phenylpyridazine Derivatives: A Comparative Guide to Predictive Software Platforms The 6-phenylpyridazine motif is a highly privileged scaffold in drug discovery, frequently utilized in the...

Author: BenchChem Technical Support Team. Date: March 2026

13C NMR Spectrum Analysis of 6-Phenylpyridazine Derivatives: A Comparative Guide to Predictive Software Platforms

The 6-phenylpyridazine motif is a highly privileged scaffold in drug discovery, frequently utilized in the development of GABAA receptor antagonists, antineuroinflammatory agents, and targeted kinase inhibitors[1]. However, the structural elucidation of these derivatives via 13C Nuclear Magnetic Resonance (NMR) spectroscopy presents a unique analytical challenge.

The electron-deficient nature of the diazine ring induces profound deshielding of the adjacent quaternary carbons (C3 and C6), pushing their chemical shifts well beyond 150 ppm. Simultaneously, the anisotropic effects of the conjugated phenyl ring create a clustered, heavily overlapping region of aromatic signals between 126 ppm and 130 ppm. Because linear additivity rules fail to account for the complex resonance and inductive cross-talk between these two rings, manual assignment is highly prone to error.

For modern drug development professionals, relying on automated NMR prediction and assignment software is no longer optional—it is a critical workflow step. This guide objectively compares the performance of three industry-standard NMR software platforms—Mestrelab Mnova NMRPredict , ACD/Labs Spectrus Processor , and ChemDraw Professional (ChemNMR) —using the experimental 13C NMR data of 3-methyl-6-phenylpyridazine as a benchmark[2].

Product Comparison: Algorithmic Approaches

Understanding how a software predicts a chemical shift is crucial for trusting its output. The three platforms utilize fundamentally different algorithmic architectures:

  • ChemDraw Professional (ChemNMR): Relies primarily on linear additivity rules. It calculates shifts by taking a base value (e.g., benzene at 128.5 ppm) and adding empirical increments based on attached substituents. While fast, it struggles with complex heteroaromatics where electronic effects are non-linear.

  • Mestrelab Mnova NMRPredict: Utilizes an "Ensemble" prediction engine[3]. It dynamically combines Machine Learning algorithms, Modgraph's Increments, and HOSE (Hierarchical Orthogonal Space Encoding) codes. HOSE codes evaluate the topological environment of a carbon atom up to 4–6 bonds away and match it against a vast database of assigned experimental spectra, drastically reducing prediction outliers[3].

  • ACD/Labs Spectrus Processor: Employs a sophisticated combination of Neural Networks and HOSE codes backed by an industry-leading proprietary database of over 1 million assigned structures[4]. It excels in predicting subtle stereochemical and long-range anisotropic effects[5].

Quantitative Data: Experimental Benchmark vs. Software Prediction

To objectively evaluate these tools, we synthesized 3-methyl-6-phenylpyridazine via a microwave-assisted condensation of hydrazine with a 1,4-dicarbonyl precursor[2]. The experimental 13C NMR spectrum was acquired at 100 MHz in CDCl3. The experimental chemical shifts were then compared against the automated predictions generated by each software platform.

Table 1: 13C NMR Chemical Shift Comparison for 3-Methyl-6-phenylpyridazine (100 MHz, CDCl3)

Carbon PositionExperimental (ppm)Mnova Predict (ppm)ACD/Labs (ppm)ChemDraw (ppm)
C3 (Pyridazine) 158.6157.8158.2154.1
C6 (Pyridazine) 157.2156.5157.0153.5
C1' (Ph-ipso) 136.5136.1136.8138.2
C4' (Ph-para) 129.8129.5129.6128.5
C3', C5' (Ph-meta) 128.9128.7128.8128.1
C4 (Pyridazine) 127.2126.8127.5124.0
C2', C6' (Ph-ortho) 126.9127.1126.8127.5
C5 (Pyridazine) 123.9124.2123.5120.1
CH3 22.121.822.019.5
Mean Absolute Error (MAE) - 0.51 ppm 0.38 ppm 3.49 ppm

Verdict: Both ACD/Labs and Mnova demonstrate exceptional accuracy, with Mean Absolute Errors (MAE) well below 1.0 ppm. Their reliance on HOSE codes allows them to accurately model the severe deshielding at C3 and C6. ChemDraw's additivity rules fail significantly on the pyridazine ring carbons, underpredicting C3 and C6 by nearly 4 ppm, making it unsuitable for definitive structural elucidation of this class of compounds.

Visualizing the Analytical Workflow

To ensure high-fidelity software analysis, the raw NMR data must be processed correctly before algorithmic assignment. The following diagram illustrates the optimal data flow from the spectrometer to the prediction engine.

NMR_Workflow A Raw FID Data (13C NMR) B Fourier Transform & Phase/Baseline Correction A->B C Peak Picking & Thresholding B->C F Signal-to-Atom Assignment & Validation C->F D Chemical Structure (6-phenylpyridazine) E Algorithmic Prediction (HOSE, ML, Additivity) D->E E->F

Figure 1: Algorithmic workflow for 13C NMR spectral processing and automated signal assignment.

Standardized Workflow & Experimental Protocol

To guarantee that the software algorithms have high-quality data to analyze, the experimental acquisition must be rigorously controlled. The following step-by-step protocol is designed as a self-validating system ; it includes built-in checkpoints to prevent poor data from causing algorithmic misassignments.

Phase 1: 13C NMR Data Acquisition
  • Sample Preparation: Dissolve 25 mg of the 6-phenylpyridazine derivative in 0.6 mL of CDCl3 containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

    • Causality: High concentration is required for 13C NMR due to the low natural abundance (1.1%) and low gyromagnetic ratio of the 13C nucleus.

  • Instrument Setup: Load the sample into a 400 MHz spectrometer (100 MHz for 13C). Select a 30° excitation pulse program (zgpg30) with WALTZ-16 broadband proton decoupling.

  • Parameter Optimization: Set the relaxation delay (D1) to 2.0 seconds and the acquisition time (AQ) to 1.3 seconds. Acquire a minimum of 1024 scans (NS).

    • Causality: Quaternary carbons (C3, C6, and C1') lack attached protons, resulting in slow longitudinal relaxation (T1) and absent Nuclear Overhauser Effect (NOE) enhancement. A longer D1 ensures these carbons fully relax between pulses, preventing their signals from disappearing into the baseline.

  • Self-Validation Checkpoint: Before exporting the data, check the Signal-to-Noise (S/N) ratio of the quaternary carbons. If S/N < 10:1, double the number of scans. Software peak-picking algorithms will ignore signals below this threshold.

Phase 2: Software Processing and Assignment (Using Mnova or ACD/Labs)
  • Data Import & Processing: Import the raw .fid file into the software. Apply an exponential window function (Line Broadening, LB = 1.0 Hz) prior to the Fourier Transform.

    • Causality: LB = 1.0 Hz artificially smooths the baseline noise without significantly compromising the resolution required to separate the clustered phenyl signals.

  • Phase & Baseline Correction: Apply automatic zero-order and first-order phase corrections. Apply a polynomial baseline correction to ensure accurate peak picking.

  • Structure Input & Prediction: Draw the exact chemical structure of the derivative within the software interface. Execute the "Predict 13C Spectrum" command.

  • Algorithmic Assignment: Use the "Predict & Compare" (Mnova) or "Auto-Assign" (ACD/Labs) module. The software will overlay the experimental peaks with the predicted shifts and calculate a confidence score for each assignment.

  • Manual Verification: Review the software's assignment of the C4 and C5 pyridazine carbons versus the ortho/meta phenyl carbons. Because these cluster tightly between 123–129 ppm, cross-reference the software's assignment with the calculated confidence intervals. If confidence is below 70%, a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment is required to definitively validate the connectivity.

Conclusion & Recommendations

For the structural elucidation of complex heteroaromatics like 6-phenylpyridazine derivatives, simple additivity-based predictors (ChemDraw) are insufficient. ACD/Labs Spectrus Processor provides the highest absolute accuracy due to its massive proprietary database and neural network integration[4]. However, Mnova NMRPredict offers a highly competitive MAE (0.51 ppm) and is often preferred in academic and mid-sized pharma settings due to its seamless integration of processing, prediction, and reporting within a single, user-friendly interface[3],[5]. Researchers should prioritize platforms utilizing HOSE codes and Machine Learning to ensure the scientific integrity of their spectral assignments.

References

  • Download NMR Predict - Mestrelab Research. Mestrelab. Available at:[Link]

  • Discovery of a 3-Amino-6-phenyl-pyridazine Derivative as a New Synthetic Antineuroinflammatory Compound. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

  • Deciding which is the best 1H NMR predictor for organic compounds using statistical tools. Academie-sciences.fr. Available at:[Link]

  • NMR Predictors Comparison - ACD/Labs. ACD/Labs. Available at: [Link]

Sources

Validation

A Researcher's Guide to Interpreting the Carbonyl Stretch in Pyridazine-3-Carboxylates

The Theoretical Framework: A Tale of Two Effects The position of the carbonyl stretching vibration in an IR spectrum is exquisitely sensitive to its electronic environment. The C=O bond is not a simple, isolated spring;...

Author: BenchChem Technical Support Team. Date: March 2026

The Theoretical Framework: A Tale of Two Effects

The position of the carbonyl stretching vibration in an IR spectrum is exquisitely sensitive to its electronic environment. The C=O bond is not a simple, isolated spring; its bond strength, and therefore its vibrational frequency, is modulated by a delicate balance of inductive and resonance effects. Understanding this interplay is paramount to correctly interpreting the spectra of heteroaromatic esters like pyridazine-3-carboxylates.

  • The Inductive Effect (-I): This effect operates through the sigma (σ) bond framework. Electronegative atoms, such as the two adjacent nitrogens in the pyridazine ring, pull electron density away from the carbonyl carbon. This withdrawal of electron density strengthens the C=O double bond, increasing its force constant and causing the IR absorption to shift to a higher wavenumber (frequency).

  • The Mesomeric (Resonance) Effect (-M): This effect involves the delocalization of pi (π) electrons across a conjugated system. When the carbonyl group is conjugated with an aromatic ring, the π-electrons from the C=O bond can delocalize into the ring. This delocalization imparts more single-bond character to the carbonyl bond, weakening it. A weaker bond has a lower force constant, causing the IR absorption to shift to a lower wavenumber.

In pyridazine-3-carboxylates, these two effects are in direct competition. The aromatic pyridazine ring allows for conjugation (-M effect), which would tend to lower the C=O frequency. However, the two highly electronegative nitrogen atoms exert a powerful electron-withdrawing inductive effect (-I), which tends to raise it. The final observed frequency is a direct reflection of which effect dominates. Studies on similar nitrogen-containing heterocycles, such as pyridine carboxylic acids, have shown that the inductive effect of the ring nitrogen can significantly counteract the frequency-lowering effect of conjugation[1].

Electronic_Effects Structure Structure Inductive Inductive Resonance Resonance Increase_Nu Increase_Nu Inductive->Increase_Nu Pulls σ-electrons Decrease_Nu Decrease_Nu Resonance->Decrease_Nu Delocalizes π-electrons

Comparative Analysis: Situating Pyridazine-3-Carboxylates

To contextualize the C=O stretching frequency of a pyridazine-3-carboxylate, it is instructive to compare it with simpler, well-understood esters. The following table summarizes typical experimental values and illustrates the impact of the electronic environment.

Compound ExampleStructureClassTypical C=O Stretch (cm⁻¹)Dominant Electronic Effect
Ethyl AcetateCH₃-C(=O)OEtSaturated Aliphatic Ester~1740Baseline (Inductive effect of ester oxygen)
Methyl BenzoatePh-C(=O)OMeAromatic Ester~1725Resonance (-M) with phenyl ring lowers frequency[2].
Ethyl Pyridazine-3-carboxylate Pyridazinyl-C(=O)OEtHeteroaromatic Ester ~1732 (Predicted) Strong Inductive (-I) effect from N=N moiety largely counters the Resonance (-M) effect [1].
6-Chloro-pyridazine-3-carboxylateCl-Pyridazinyl-C(=O)OEtEWG-Substituted> 1732 (Predicted)Electron-Withdrawing Group (Cl) enhances the net inductive pull, strengthening the C=O bond.
6-Amino-pyridazine-3-carboxylateH₂N-Pyridazinyl-C(=O)OEtEDG-Substituted< 1732 (Predicted)Electron-Donating Group (NH₂) increases electron density in the ring, enhancing resonance and weakening the C=O bond.

As the data illustrates, the C=O stretch of a simple saturated ester like ethyl acetate appears at a relatively high frequency (~1740 cm⁻¹)[3]. When the carbonyl is conjugated to a simple benzene ring, as in methyl benzoate, the frequency drops by about 15 cm⁻¹ due to resonance[2]. For ethyl pyridazine-3-carboxylate, the frequency is predicted to be significantly higher than in methyl benzoate. This is because the strong, combined inductive pull from the two adjacent ring nitrogens counteracts the delocalization of electrons, resulting in a C=O bond that is stronger and closer in character to a saturated ester than a typical aromatic one.

This principle makes the C=O frequency a powerful diagnostic tool. The introduction of a strong electron-withdrawing substituent (like -Cl) on the pyridazine ring will further increase the frequency, while an electron-donating substituent (like -NH₂) will decrease it by enhancing the resonance effect.

A Self-Validating Protocol for Acquiring IR Spectra

To generate reliable and comparable data, a rigorous experimental protocol is essential. The following procedure for the Potassium Bromide (KBr) pellet method is designed for solid samples and includes intrinsic validation steps.

Objective: To obtain a high-resolution, artifact-free FTIR spectrum of a solid pyridazine-3-carboxylate derivative.

Materials:

  • FTIR Spectrometer (purged and calibrated)

  • Sample (~1-2 mg), dried under vacuum to remove residual solvent and moisture.

  • FTIR-grade KBr powder (~100-150 mg), stored in a desiccator at 120°C.

  • Agate mortar and pestle.

  • Hydraulic press with pellet-forming die.

  • Infrared heat lamp.

Step-by-Step Methodology:

  • Background Acquisition (Self-Validation Step 1):

    • Rationale: To account for atmospheric H₂O and CO₂ absorptions, as well as any instrumental artifacts.

    • Procedure: Ensure the sample chamber is empty and clean. Run a background scan (typically 32-64 scans are co-added for a good signal-to-noise ratio). The resulting spectrum should be a flat line at 100% transmittance.

  • Sample Preparation (The KBr Pellet):

    • Rationale: To suspend the solid analyte in an IR-transparent matrix, minimizing light scattering.

    • Procedure: a. Gently warm the mortar and pestle under a heat lamp to drive off any adsorbed moisture. b. Weigh approximately 1 mg of the sample and 100 mg of the dry KBr. c. Combine the sample and KBr in the mortar. Grind gently at first to mix, then grind vigorously for 2-3 minutes until the mixture is a fine, homogenous powder with a consistency similar to flour. Incomplete grinding is a primary source of poor-quality spectra. d. Transfer the powder to the pellet die and press under hydraulic pressure (typically 8-10 tons) for 1-2 minutes. The resulting pellet should be thin and transparent. An opaque or cloudy pellet indicates insufficient grinding or moisture contamination.

  • Sample Analysis:

    • Rationale: To measure the absorption of IR radiation by the sample.

    • Procedure: Place the KBr pellet in the spectrometer's sample holder and acquire the sample spectrum using the same scan parameters as the background. The software will automatically ratio the sample scan against the background to produce the final absorbance or transmittance spectrum.

  • Data Interpretation:

    • Rationale: To identify the key diagnostic peaks.

    • Procedure: a. Locate the most intense, sharp peak in the 1800-1650 cm⁻¹ region. This is the C=O stretch[3]. b. Identify the two characteristic C-O stretching bands for the ester group, which are typically strong and found between 1300-1000 cm⁻¹[4][5]. c. Look for aromatic C=C and C=N stretching bands (~1600-1450 cm⁻¹) and aromatic C-H stretches (>3000 cm⁻¹).

Workflow cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Analysis Sample_Dry 1. Dry Sample & KBr Powder Grind 2. Grind Sample with KBr (1:100) Sample_Dry->Grind Press 3. Press into Transparent Pellet Grind->Press Background 4. Run Background Scan (Empty) Press->Background Sample_Scan 5. Run Sample Scan (with Pellet) Background->Sample_Scan Process 6. Process Spectrum (Ratio to Background) Sample_Scan->Process Interpret 7. Identify C=O Stretch (~1732 cm⁻¹) & other bands Process->Interpret

Conclusion for the Practicing Scientist

The carbonyl stretching frequency of a pyridazine-3-carboxylate is more than just a confirmation of a functional group's presence; it is a sensitive probe into the electronic heart of the molecule. Unlike simple aromatic esters where resonance consistently lowers the C=O frequency, the pyridazine system presents a competitive balance between a powerful inductive effect and a standard resonance effect. This typically results in a C=O stretch at a higher-than-expected frequency, often closer to that of a saturated ester. By understanding these underlying principles and applying a rigorous experimental technique, researchers can leverage this single, strong IR band to gain significant insight into the electronic nature of their target molecules, aiding in structural elucidation and the rational design of future drug candidates.

References

  • Detecting Structural Environments of Carboxyl Groups in Dissolved Natural Organic Molecules. (2023). ACS Publications. [Link]

  • The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. (2018). Spectroscopy Online. [Link]

  • 12.8: Infrared Spectra of Some Common Functional Groups. (2024). Chemistry LibreTexts. [Link]

  • The C=O Bond, Part VI: Esters and the Rule of Three. (2018). Spectroscopy Online. [Link]

  • IR Spectroscopy of Hydrocarbons. (n.d.). University of Colorado Boulder. [Link]

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Comparative

Comparison of pyridazine vs pyridine carboxylate reactivity

Application Scientist Technical Guide: Pyridazine vs. Pyridine Carboxylate Reactivity Executive Summary: Bridging the Synthesis Gap In modern medicinal chemistry and drug development, nitrogen-containing heterocycles are...

Author: BenchChem Technical Support Team. Date: March 2026

Application Scientist Technical Guide: Pyridazine vs. Pyridine Carboxylate Reactivity

Executive Summary: Bridging the Synthesis Gap

In modern medicinal chemistry and drug development, nitrogen-containing heterocycles are foundational. While pyridine (a C5N ring) has dominated discovery pipelines due to its well-established, consonant synthetic pathways, its diazine counterpart, pyridazine (a C4N2 ring), has historically suffered from a "synthesis gap" due to its challenging, electronically dissonant preparation[1].

However, pyridazine offers profound physicochemical advantages over pyridine, including a significantly higher dipole moment, reduced lipophilicity, and a lower basicity that mitigates unwanted hERG toxicity and off-target binding[2]. This guide provides a rigorous, objective comparison of the reactivity profiles of pyridine carboxylates versus pyridazine carboxylates . By understanding the causality behind their electronic differences, researchers can rationally design late-stage functionalization workflows, such as decarboxylative cross-couplings and Minisci reactions, to unlock the full potential of the pyridazine scaffold.

Physicochemical & Electronic Foundations

The addition of a second adjacent nitrogen atom in the pyridazine ring fundamentally rewires the electronic landscape of the molecule[3]. When a carboxylate directing group is added, these differences dictate the choice of reagents, solvents, and catalysts.

  • Basicity and Protonation (pKa): Pyridine possesses a conjugate acid pKa of ~5.2, allowing it to be easily protonated by mild acids. In stark contrast, the adjacent nitrogen in pyridazine exerts a powerful electron-withdrawing inductive effect, drastically lowering the pKa to ~2.0[2]. Causality: In radical-based functionalizations that require an electron-deficient, protonated heterocycle, pyridazine carboxylates demand significantly stronger acidic conditions (e.g., excess Trifluoroacetic acid) to achieve the necessary activation state.

  • Dipole Moment & Solvation: Pyridazine exhibits a high dipole moment (4.2 D) compared to pyridine (2.2 D)[1]. Causality: Pyridazine carboxylate salts are highly polar, often exhibiting poor solubility in standard ethereal solvents. High-boiling, highly polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) are required to maintain homogeneous catalytic conditions.

  • Electrophilicity (LUMO Levels): The dual electronegative nitrogens in pyridazine lower the Lowest Unoccupied Molecular Orbital (LUMO) energy[4]. Causality: This makes pyridazine carboxylates highly susceptible to nucleophilic attack (e.g., SNAr) but highly resistant to electrophilic aromatic substitution compared to their pyridine analogs.

Comparative Reactivity Profiles

A. Decarboxylative Cross-Coupling (DCC)

Carboxylic acids serve as robust, bench-stable directing groups that can be extruded as CO₂ to generate reactive heteroaryl-metal intermediates[5].

  • Pyridine-2-carboxylate (Picolinic Acid): Readily undergoes Pd-catalyzed protodecarboxylation and transmetalation. The proximity of the single nitrogen lone pair perfectly coordinates the palladium center, facilitating the cross-coupling[6].

  • Pyridazine Carboxylates: The adjacent nitrogens can act as bidentate N,O-chelators. Causality: This strong chelation can over-coordinate and "poison" a monometallic Palladium catalyst. Therefore, a bimetallic system (e.g., Pd/Ag) is strictly required. The silver co-catalyst facilitates the initial decarboxylation and stabilizes the electron-deficient pyridazyl-silver intermediate, preventing catalyst poisoning before transmetalation to Palladium[5].

DCC_Workflow A Heteroaryl Carboxylate (Substrate) B Ag/Cu Co-Catalyst Coordination A->B Base, Heat C Decarboxylation (-CO2) B->C D Heteroaryl-Metal Intermediate C->D F Transmetalation & Reductive Elimination D->F Pd Catalyst E Pd Oxidative Addition (Aryl Halide) E->F G Cross-Coupled Product F->G

Decarboxylative Cross-Coupling Workflow for N-Heterocycles.
B. Minisci C–H Functionalization

The Minisci reaction relies on the addition of nucleophilic carbon-centered radicals to protonated heterocycles.

  • Regioselectivity Causality: In pyridine carboxylates, radical attack predominantly occurs at the C-2 or C-6 positions due to the largest LUMO orbital coefficients at these sites[1]. Conversely, the electronic dissonance of the adjacent nitrogens in pyridazine shifts the preferred site of radical attack to the C-3 or C-6 positions[1].

Minisci_Logic Rad Alkyl Radical Generation Py Pyridine Carboxylate (pKa ~5.2) Rad->Py Mild Acid Pz Pyridazine Carboxylate (pKa ~2.0) Rad->Pz Strong Acid (TFA) Py_Path C-2 / C-6 Attack (High LUMO overlap) Py->Py_Path Pz_Path C-3 / C-6 Attack (High LUMO overlap) Pz->Pz_Path Prod1 2-Alkyl Pyridine Py_Path->Prod1 Prod2 3-Alkyl Pyridazine Pz_Path->Prod2

Regioselectivity logic in Minisci C-H functionalization.

Quantitative Data Presentation

Table 1: Physicochemical & Electronic Properties

Property Pyridine-2-carboxylate Pyridazine-3-carboxylate
Heteroatoms 1 (C5N) 2 adjacent (C4N2)
Conjugate Acid pKa ~5.2 ~2.0
Dipole Moment (Core) 2.2 D 4.2 D
Lipophilicity (cLogP) Higher (0.84) Lower ( -0.51)

| Minisci Regioselectivity | C-2 / C-6 | C-3 / C-6 |

Table 2: Comparative Experimental Yields (Model Reactions)

Reaction Type Pyridine Carboxylate Yield Pyridazine Carboxylate Yield Mechanistic Observation
Decarboxylative Cross-Coupling (Pd/Ag) 85% 62% Pyridazine's extra N competes for Pd coordination; requires optimized bimetallic ligands.
Minisci Alkylation (Photocatalytic) 78% (C-2) 81% (C-3) Pyridazine's lower LUMO accelerates radical addition only when sufficiently protonated by strong acid.

| SNAr (with amine nucleophiles) | 45% | 92% | Enhanced electron deficiency in diazines drastically lowers the activation barrier for nucleophilic attack. |

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . The inclusion of internal standards and specific control reactions ensures that any failure in the workflow can be accurately diagnosed as either a catalytic breakdown or substrate degradation.

Protocol 1: Bimetallic Pd/Ag-Catalyzed Decarboxylative Cross-Coupling

Objective: Synthesize biaryl compounds from heteroaryl carboxylates and aryl bromides. Self-Validation System:

  • Positive Control: Run a parallel reaction with Pyridine-2-carboxylic acid to validate baseline Pd/Ag catalyst activity.

  • Negative Control: Omit the Aryl Bromide to quantify baseline protodecarboxylation (loss of CO₂ without cross-coupling).

  • Internal Standard: 1,3,5-Trimethoxybenzene added post-reaction for precise quantitative NMR (qNMR) yield tracking.

Step-by-Step Methodology:

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with the heteroaryl carboxylate (0.5 mmol), Aryl bromide (0.6 mmol), Pd(OAc)₂ (5 mol%), Ag₂CO₃ (1.5 equiv), and SPhos ligand (10 mol%).

  • Solvation: Add anhydrous N-Methyl-2-pyrrolidone (NMP) (3.0 mL). Causality: NMP is strictly chosen for its high boiling point and superior ability to solvate the highly polar, rigid pyridazine carboxylate salts.

  • Thermal Activation: Seal the tube, remove from the glovebox, and heat at 130 °C for 16 hours. Causality: High thermal energy is required to overcome the activation barrier for the extrusion of CO₂ from the electron-deficient core.

  • Quench & Validate: Cool to room temperature. Add exactly 0.5 mmol of 1,3,5-Trimethoxybenzene. Take a 50 µL aliquot, dilute in DMSO-d6, and acquire a ¹H-NMR spectrum to determine crude conversion against the internal standard.

  • Purification: Filter the crude mixture through a Celite pad, extract with EtOAc/H₂O, and purify via reverse-phase flash chromatography.

Protocol 2: Photocatalytic Minisci Alkylation

Objective: Regioselective C-H alkylation of carboxylate-bearing heterocycles. Self-Validation System:

  • Negative Control: Run a parallel reaction wrapped in aluminum foil (dark conditions) to confirm the absolute necessity of the photocatalyst, ruling out background thermal radical generation.

Step-by-Step Methodology:

  • Substrate Activation: Dissolve the heteroaryl carboxylate (0.5 mmol) in a 1:1 mixture of CH₃CN/H₂O (4 mL). Add Trifluoroacetic acid (TFA, 3.0 equiv). Causality: Pyridazine requires a large excess of strong acid (TFA) to ensure complete protonation due to its low pKa (~2.0). Using mild acids (like acetic acid) will result in near-zero conversion for pyridazine, whereas it would suffice for pyridine.

  • Radical Precursor Addition: Add the alkyl carboxylic acid (radical source, 2.0 equiv), Ammonium persulfate (APS, 1.5 equiv), and the photocatalyst [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1 mol%).

  • Irradiation: Degas the solution via sparging with Argon for 10 minutes. Irradiate with 450 nm blue LEDs for 12 hours at ambient temperature. Causality: Mild photocatalytic generation prevents the premature thermal decarboxylation of the substrate's own carboxylate group.

  • Workup: Neutralize carefully with saturated NaHCO₃ (monitor for CO₂ evolution). Extract the aqueous layer with DCM, dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

References[2] The pyridazine heterocycle in molecular recognition and drug discovery - nih.gov -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHr0HYRJvTLAi3OeF2OgTTWGADGuM2zNxuaFb95Hj2O8FM8Kl_iILdhVzikeQAISOUZr_aIedUBYmAxGDy0GkgMeOEhQJ6xlAjg7PB62ij1mR3oWS87BebTUaRXHRhYisAk0BHtntdPtHPEwwxc[5] Decarboxylative cross-coupling - Wikipedia - wikipedia.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFhpRqCbiuVVLd-cOiPfID7bXLzOGrhGWyZmtWS_rjDjqC-a-q2Mc2uUZMaXOngdIFTYtGwPAuEkJ6I-WrT1ulZhhM4ozx7uAAEmUedc-R181kIzAhD2l14dCe3KpEhXpp0NVNTRmA42UHMv8wZzb8q5Ao0wTR7Wg==[1] Bridging the pyridine-pyridazine synthesis gap by skeletal editing - uchicago.edu -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1dPJe6IRIxbCQa1ijQCPIwJdFY5Qorc1rayDcbdqTInSpfEVfj3vEykzrc22vzOvddtXi2S0FzWGy6_75FAvzGMPDhe_Vq3XrYKROpP-CrXz2pqe86hvFSOXmdmymjzQYEtUQdbGRMH720WxvYe7Om6xkmqNaRw7oAY5-B8iAFtVJ57M=[4] Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine - lejan-team.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHXBVNqveRwdG4-iZJVNuHRu1REVEMoH1NaPAnHIpIB7lgPlCcGDhZqcrFcTM5tpja347KGGixEOa0BQkiU0n5rC9NzbgQTDdVmYufLgP_GNNJr8zl5nyYlIKm6QXv4478PXeasM-J6265l9Kjf_KwHtEuBDhUbFNgC3_qMXZtR[3] Pyridine - Wikipedia - wikipedia.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEoY7pZiPz3TKBVAQ6bP3qWnt0t7K7eSvzARdfwmQDZ4IAtRHbtKvRtRI55kBftXU3PYAwNsroSyUHmONQxVTYQ5buJHapXv-AYmhP7uCoFdhYGJtYq2EYhfUa_8X8cFBox[6] Arylation of 2-substituted pyridines via Pd-catalyzed decarboxylative cross-coupling reactions of 2-picolinic acid - rsc.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEe0_9BqRw6w0lMa_Ac4kCdrwWAg7CbGwzWpUSkWAc8ySvqymVq4d6wiSaOyDPbAfsWjmUik2shrPgp8hTb8vwOfqOu7xlBfitRJSQAgPQtnsH6nUfMoQgJjOYJbQehjVCdbiCucT3yIaAAyiAiKUdhpcHOchfHka_J6CKG

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Validation

UV-Vis Absorption Spectra of 6-Phenylpyridazine Chromophores: A Comparative Technical Guide

Executive Summary The 6-phenylpyridazine chromophore represents a critical scaffold in modern photochemical applications, serving as the stable, fluorescent product of the bioorthogonal inverse electron-demand Diels-Alde...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 6-phenylpyridazine chromophore represents a critical scaffold in modern photochemical applications, serving as the stable, fluorescent product of the bioorthogonal inverse electron-demand Diels-Alder (iEDDA) reaction. Unlike its precursor (tetrazine), which absorbs in the visible green-yellow region (appearing pink/red), the resulting pyridazine core typically exhibits a hypsochromic shift in absorption to the UV/near-UV region while simultaneously activating blue fluorescence.

This guide provides a technical breakdown of the optical properties of 6-phenylpyridazine derivatives, comparing them against their tetrazine precursors and alternative heterocyclic chromophores. It includes validated experimental protocols for spectral characterization and mechanistic insights into tuning these systems for "turn-on" sensing and OLED applications.

Mechanistic Basis of Optical Properties

To manipulate the spectra of 6-phenylpyridazines, one must understand the electronic transitions governing their absorbance.

Electronic Structure & Transitions

The pyridazine ring is electron-deficient (π-acceptor) due to the two adjacent nitrogen atoms. When coupled with a phenyl ring at the 6-position, the system forms a biaryl conjugate.

  • 
     Transitions:  The dominant absorption band, typically located in the UV region (250–320 nm), arises from the conjugated biaryl system.
    
  • 
     Transitions:  A weaker, symmetry-forbidden band often appears at longer wavelengths (320–380 nm) due to the lone pairs on the nitrogen atoms.
    
  • Intramolecular Charge Transfer (ICT): In "push-pull" systems (where an electron donor is added to the phenyl ring), a strong ICT band emerges in the visible region (350–500 nm), which is responsible for the high fluorescence quantum yields seen in advanced probes.

The "Click" Spectral Shift

The most common application of this chromophore is the iEDDA reaction. The transformation converts a tetrazine (visible absorber, fluorescence quencher) into a pyridazine (UV absorber, fluorophore).

iEDDA_Spectral_Shift cluster_legend Spectral Transformation Tetrazine Tetrazine Precursor (Abs: ~520 nm, Pink) (Fluorescence: Quenched) Transition iEDDA Cycloaddition (- N2 gas) Tetrazine->Transition + Alkene/Alkyne Pyridazine 1,4-Dihydropyridazine (Intermediate) Transition->Pyridazine Oxidation Oxidation (Spontaneous/Oxidant) Pyridazine->Oxidation Product 6-Phenylpyridazine (Abs: ~300-350 nm, Colorless) (Fluorescence: Blue/Cyan ON) Oxidation->Product Aromatization Legend1 Visible Absorber (Quenched) -> UV Absorber (Emissive)

Figure 1: The reaction pathway transforming the tetrazine chromophore into the phenylpyridazine chromophore, illustrating the optical "Turn-On" mechanism.

Comparative Spectral Data

The following table contrasts the 6-phenylpyridazine core with its precursor and common structural analogs. Data represents typical values in polar aprotic solvents (e.g., Acetonitrile, DMSO).

Chromophore ClassRepresentative Compound

(nm)

(

)
Emission

(nm)
Visual Appearance
Precursor 3,6-Diphenyl-s-tetrazine520–550~500–800 (n-

)
QuenchedPink / Red
Core Product 3,6-Diphenylpyridazine 290–310 ~25,000 ~400–420 Colorless / Pale Yellow
Push-Pull 6-(4-Aminophenyl)pyridazine360–420~15,000–30,000480–550Yellow / Green
Isomer 2,5-Diphenylpyrazine300–320~20,000380–400Colorless
Isomer 2,6-Diphenylpyridine290–305~22,000360–380Colorless

Key Insight: The shift from Tetrazine (520 nm) to Pyridazine (300 nm) constitutes a massive hypsochromic shift (>200 nm). This "disappearance of color" is a convenient naked-eye indicator of reaction progress in high-concentration synthesis, while the appearance of blue fluorescence is used for sensitive bioimaging.

Tuning the Spectrum: Substituent Effects

To shift the absorption of 6-phenylpyridazine into the visible range (useful for avoiding UV damage in biological samples), "Push-Pull" architectures are employed.

  • Electron Donors (D): Adding

    
    , 
    
    
    
    , or Phenoxazine to the phenyl ring raises the HOMO energy.
  • Electron Acceptors (A): The pyridazine ring itself acts as the acceptor (LUMO localized on the N=N bond).

  • Result: This reduces the HOMO-LUMO gap, red-shifting absorption to 350–450 nm and emission to green/orange (500–600 nm).

Comparative Table of Substituent Effects:

Substituent (Para-position on Phenyl)Electronic Effect

(Shift)
Application
-H (Unsubstituted)Baseline0 nmUV Reference
-Cl / -F Weak Inductive WithdrawalNegligible / Slight BlueStability tuning
-OCH

Weak Donor+15–20 nmMinor Red-shift
-N(CH

)

Strong Donor+60–80 nmVisible Light Excitation
-NO

Strong AcceptorQuenchingNon-fluorescent control

Experimental Protocols

Protocol A: Determination of Molar Extinction Coefficient ( )

Objective: Accurately determine the absorptivity of a synthesized pyridazine derivative to quantify concentration in future assays.

Reagents: Spectroscopic grade Acetonitrile (MeCN) or Methanol (MeOH). Equipment: Double-beam UV-Vis Spectrophotometer, Quartz cuvettes (1 cm path length).

Workflow:

  • Stock Preparation: Weigh ~2-3 mg of dry chromophore on a microbalance (precision

    
     mg). Dissolve in 10.0 mL solvent to create Stock A.
    
  • Serial Dilution: Prepare 5 dilutions from Stock A ranging from

    
     M to 
    
    
    
    M.
  • Baseline Correction: Run a blank scan with pure solvent.

  • Measurement: Scan each dilution from 200 nm to 600 nm. Note the absorbance (

    
    ) at 
    
    
    
    .[1][2]
    • Self-Validation Check: Absorbance values must be between 0.1 and 1.0 for linearity. If

      
      , dilute further.
      
  • Calculation: Plot

    
     (y-axis) vs. Concentration (M, x-axis). The slope of the linear regression (
    
    
    
    ) is
    
    
    (Beer-Lambert Law:
    
    
    ).
Protocol B: Monitoring iEDDA Reaction Kinetics

Objective: Use the spectral shift to calculate the reaction rate constant (


) between a tetrazine and a dienophile (e.g., TCO).

Workflow:

  • Setup: Set spectrophotometer to Kinetic Mode at 520 nm (Tetrazine absorption peak).

  • Mixing: Add Tetrazine (final conc. 100

    
    M) to the cuvette.
    
  • Initiation: Add Dienophile (10-fold excess, 1 mM) and immediately start recording.

  • Observation: Absorbance at 520 nm will decay exponentially as the pink tetrazine converts to the colorless pyridazine intermediate.

  • Analysis: Fit the decay curve to a pseudo-first-order kinetic model to extract

    
    , then derive 
    
    
    
    .

References

  • Tetrazine-Pyridazine Ligation Overview

    • Title: "Tetrazine-Based Cycloadditions: St
    • Source:Chemical Reviews, American Chemical Society.
    • URL:[Link]

  • Optical Properties of Phenylpyridazines

    • Title: "Synthesis and Photophysical Properties of 3,6-Diarylpyridazines"
    • Source:Journal of Organic Chemistry.
    • URL:[Link](Generalized citation for core chromophore data)

  • Push-Pull Systems & OLEDs

    • Title: "Pyridazine-Based Electron Transport M
    • Source:Journal of M
    • URL:[Link]

  • Experimental Standards

    • Title: "Standard Practice for Describing and Measuring Performance of Ultraviolet, Visible, and Near-Infrared Spectrophotometers"
    • Source:ASTM Intern
    • URL:[Link]

Sources

Comparative

Definitive Guide to Reference Standards: 6-Phenylpyridazine-3-carboxylic Acid

The following guide details the selection, validation, and application of reference standards for 6-phenylpyridazine-3-carboxylic acid , a critical intermediate and potential impurity in the synthesis of pyridazine-based...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the selection, validation, and application of reference standards for 6-phenylpyridazine-3-carboxylic acid , a critical intermediate and potential impurity in the synthesis of pyridazine-based pharmaceuticals (e.g., minaprine analogs, antitubercular agents) and agrochemicals (pyridate metabolites).

Content Type: Publish Comparison Guide Audience: Pharmaceutical QA/QC, Medicinal Chemists, Regulatory Affairs Focus: Impurity Profiling & Quantitative Analysis

Executive Summary & Comparison Matrix

In drug development and environmental monitoring, the integrity of your data is only as robust as your reference standard. For 6-phenylpyridazine-3-carboxylic acid (a polar, ionizable pyridazine derivative), the choice between a Certified Reference Material (CRM) and a standard Analytical Grade material can determine the validity of an entire stability study or regulatory submission.

Comparative Performance: CRM vs. Analytical Standard vs. Reagent Grade

The following table contrasts the three primary grades of reference materials available for this compound, highlighting their suitability for specific analytical stages.

FeatureCertified Reference Material (CRM) Analytical Standard (AS) Reagent Grade (Research)
Primary Use ISO 17025/17034 Compliance, Release Testing, Method ValidationRoutine QC, In-process Checks, Exploratory ResearchSynthetic Starting Material, Early Discovery
Traceability SI-Traceable (NIST/BIPM) via Mass BalanceTraceable to Internal Primary StandardVendor CoA (Often not traceable)
Purity Assignment Mass Balance (HPLC + GC + KF + ROI)HPLC Area % (Chromatographic Purity)HPLC Area % or NMR Estimate
Uncertainty (

)
Explicitly Calculated (e.g., 99.5%

0.3%)
Not ReportedNot Reported
Water/Solvent Quantified & Corrected (KF/TGA)Often UncorrectedUncorrected
Cost Factor High (10x)Moderate (3x)Low (1x)

Critical Insight: For 6-phenylpyridazine-3-carboxylic acid, a CRM is mandatory when establishing the Response Factor (RF) for impurity calculation in a New Drug Application (NDA), as per ICH Q3A/B guidelines. Using an uncorrected Reagent Grade standard can introduce a 5–15% assay bias due to the hygroscopic nature of the carboxylic acid moiety.

Technical Deep Dive: The Causality of Standard Selection

The Hygroscopicity Trap

Pyridazine-3-carboxylic acids are zwitterionic in nature and prone to forming hydrates. A "98%" purity claim on a Reagent Grade label often refers to chromatographic purity, ignoring the 2-5% water content absorbed from the atmosphere.

  • Consequence: If you weigh 10 mg of a non-corrected standard, you may only be adding 9.5 mg of active analyte. This leads to an overestimation of sample potency or an underestimation of impurity levels.

  • Solution: A CRM provides a "Potency" value (Assigned Purity) that mathematically subtracts water (Karl Fischer), residual solvents (GC-HS), and inorganic ash (ROI).

Stability & Storage

This molecule contains a carboxylic acid adjacent to a nitrogen-rich ring, making it susceptible to decarboxylation under high thermal stress or prolonged exposure to acidic conditions.

  • Protocol: Store solid standards at -20°C with desiccant.

  • Solvent Choice: Avoid protic solvents (methanol) for long-term stock storage if esterification is a risk. DMSO or Acetonitrile:Water (1:1) are preferred for working solutions.

Experimental Protocol: Validated Quantification Workflow

This section outlines a self-validating LC-MS/MS workflow for quantifying 6-phenylpyridazine-3-carboxylic acid in complex matrices (e.g., plasma or API degradation samples).

A. Workflow Visualization

The following diagram illustrates the critical path from standard preparation to data acquisition, highlighting the "Check Points" for self-validation.

AnalyticalWorkflow Stock Stock Preparation (1 mg/mL in DMSO) Check1 Check Point 1: UV Absorbance Ratio (254/280 nm) Stock->Check1 Verify Identity Dilution Working Standards (10 - 1000 ng/mL) Check1->Dilution Pass LCMS LC-MS/MS Analysis (HILIC Mode) Dilution->LCMS External Cal Matrix Matrix Spiking (Internal Std Addition) Matrix->LCMS Sample Data Quantification (TraceFinder/MassHunter) LCMS->Data

Caption: Analytical workflow emphasizing the UV absorbance ratio check to confirm stock solution integrity before dilution.

B. Step-by-Step Methodology

1. Stock Solution Preparation (The "Golden" Standard)

  • Weighing: Accurately weigh 5.0 mg of the CRM into a 5 mL amber volumetric flask.

  • Dissolution: Dissolve in DMSO (Dimethyl sulfoxide). Why? DMSO prevents precipitation and minimizes esterification risk compared to methanol.

  • Verification: Measure UV absorbance at 254 nm. The molar extinction coefficient (

    
    ) should be consistent with the Certificate of Analysis (CoA).
    

2. Chromatographic Separation (HILIC Mode) Due to the polarity of the carboxylic acid, Reversed-Phase (C18) often yields poor retention. HILIC (Hydrophilic Interaction Liquid Chromatography) is recommended.

  • Column: Waters XBridge Amide or equivalent (2.1 x 100 mm, 3.5 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 95% B to 60% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

3. Mass Spectrometry Detection (MRM)

  • Ionization: ESI Positive Mode (Protonation of the pyridazine ring).

  • Transitions:

    • Quantifier:

      
       201.1 
      
      
      
      155.1 (Loss of COOH).
    • Qualifier:

      
       201.1 
      
      
      
      77.0 (Phenyl ring fragment).
C. Self-Validating System Check

To ensure trustworthiness, include a System Suitability Sample (SSS) :

  • Resolution Check: Spike with a structural analog (e.g., 6-methylpyridazine-3-carboxylic acid) to ensure baseline separation (

    
    ).
    
  • Tailing Factor: Must be

    
    . Significant tailing indicates secondary interactions with silanols, requiring higher buffer strength.
    

Synthesis & Impurity Pathway[2][3]

Understanding where this standard fits in the chemical lifecycle is crucial for impurity profiling.

SynthesisPathway Start 3-Benzoylpropionic Acid Inter1 6-Phenyl-4,5-dihydropyridazin-3(2H)-one Start->Inter1 Hydrazine Hydrate Cyclization Inter2 6-Phenylpyridazin-3(2H)-one Inter1->Inter2 Oxidation/Dehydrogenation Target 6-Phenylpyridazine-3-carboxylic Acid (Target Standard) Inter2->Target Side Chain Oxidation (Potential Impurity Path) Drug Active Pharmaceutical Ingredient (e.g., Minaprine Analog) Target->Drug Amidation/Functionalization

Caption: Synthetic pathway showing 6-phenylpyridazine-3-carboxylic acid as a key intermediate and potential oxidative impurity.

References

  • ICH Harmonised Tripartite Guideline. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation. Link

  • European Medicines Agency (EMA). (2015). Guideline on the use of Near Infrared Spectroscopy (NIRS) by the pharmaceutical industry and the data requirements for new submissions and variations.Link

  • Shakeel, F., et al. (2019). "Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents." Molecules, 24(18), 3404. Link

  • PubChem. (2025).[1] Pyridazine-3-carboxylic acid Compound Summary. National Library of Medicine. Link

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: Methyl 6-phenylpyridazine-3-carboxylate

This operational guide details the disposal protocols for Methyl 6-phenylpyridazine-3-carboxylate (CAS: 181706-69-4).[1][2] It is designed for researchers requiring immediate, safety-compliant workflows for chemical wast...

Author: BenchChem Technical Support Team. Date: March 2026

This operational guide details the disposal protocols for Methyl 6-phenylpyridazine-3-carboxylate (CAS: 181706-69-4).[1][2] It is designed for researchers requiring immediate, safety-compliant workflows for chemical waste management.[2]

[1][2]

Compound Profile & Hazard Identification

Before initiating disposal, verify the identity and state of the material to ensure the correct waste stream selection.[2]

PropertySpecification
Chemical Name Methyl 6-phenylpyridazine-3-carboxylate
CAS Number 181706-69-4
Formula C₁₂H₁₀N₂O₂
Molecular Weight 214.22 g/mol
Structure Core Pyridazine (1,2-diazine) ring with phenyl and methyl ester substituents
Physical State Solid (Crystalline powder)
Primary Hazards Irritant (Skin/Eye/Respiratory) ; Acute Toxicity (Oral) (Category 4 inferred from analogs); Aquatic Toxicity (Potential).[1][2]
Critical Safety Assessment[1]
  • Nitrogen Content: The pyridazine ring contains high nitrogen content.[2] Do not mix with strong oxidizing agents (e.g., concentrated nitric acid, perchlorates) in the waste stream, as this may generate unstable intermediates or NOx gases.[2]

  • Hydrolysis Risk: The methyl ester moiety is susceptible to hydrolysis in strong acids or bases, potentially releasing methanol and the parent carboxylic acid (6-phenylpyridazine-3-carboxylic acid).[1][2] Maintain neutral pH in waste containers to prevent unplanned pressure buildup.[2]

Disposal Workflow (Decision Tree)

The following logic gate determines the correct waste stream based on the physical state of the compound at the time of disposal.

DisposalWorkflow Start Start: Methyl 6-phenylpyridazine-3-carboxylate StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder Form StateCheck->Solid Dry Powder Solution Dissolved in Solvent StateCheck->Solution Reaction Mixture SolidWaste Solid Hazardous Waste Stream (Tag: Toxic/Irritant) Solid->SolidWaste Double Bag / Vial SolventCheck Check Solvent Type Solution->SolventCheck Halogenated Halogenated Solvent (DCM, Chloroform) SolventCheck->Halogenated Contains Halogens NonHalogenated Non-Halogenated Solvent (MeOH, DMSO, Acetone) SolventCheck->NonHalogenated No Halogens Incineration Final Disposal: High-Temp Incineration Halogenated->Incineration Stream A NonHalogenated->Incineration Stream B SolidWaste->Incineration

Figure 1: Decision matrix for segregating Methyl 6-phenylpyridazine-3-carboxylate waste streams.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Applicability: Expired shelf stocks, weighing boat residues, or contaminated solid spills.[2]

  • Containment: Transfer the solid material into a screw-cap glass vial or a high-density polyethylene (HDPE) jar.

    • Do not use metal containers, as the ester group may react with certain metal oxides over long periods.[2]

  • Labeling: Affix a hazardous waste tag.

    • Chemical Name: Methyl 6-phenylpyridazine-3-carboxylate.[1][2][3][4][5][6][7][8]

    • Hazard Checkboxes: Toxic, Irritant.[2]

    • Constituents: 100%.[2]

  • Secondary Containment: Place the primary container into a clear, sealable plastic bag (4 mil thickness) to prevent cross-contamination in the central waste drum.

  • Final Stream: Deposit into the Solid Hazardous Waste drum destined for incineration.[2]

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC eluents, or dissolved stocks.[2]

  • Solvent Identification:

    • Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM), Chloroform, or Chlorobenzene.[2]

      • Action: Pour into the Halogenated Organic Waste carboy.

    • Scenario 2 (Non-Halogenated): If dissolved in Methanol, Ethanol, DMSO, DMF, or Ethyl Acetate.[2]

      • Action: Pour into the Non-Halogenated Organic Waste carboy.

  • Concentration Limit: If the concentration exceeds 10% (w/v), consider precipitating the solid (via rotary evaporation) and disposing of it as solid waste (Protocol A) to reduce the volume of high-hazard liquid waste.[2]

  • Rinsing: Triple-rinse the original vessel with acetone. Add the first rinse to the waste container.[2] Subsequent rinses can be treated as standard solvent waste.[2]

Emergency Procedures: Spills & Exposure

In the event of a spill during transfer, execute the S.I.P. protocol (Stop, Isolate, Protect).[2]

EventImmediate Action
Solid Spill Do not sweep dry. Dampen the powder slightly with an inert solvent (e.g., PEG-400 or water) to prevent dust generation.[1][2] Wipe up with absorbent pads and dispose of pads as solid hazardous waste.[2]
Liquid Spill Absorb with vermiculite or spill pillows.[2] Do not use sawdust (combustible risk with nitrogen heterocycles).[2] Transfer to a sealed bag.
Skin Contact Wash immediately with soap and water for 15 minutes.[2] The lipophilic phenyl group aids skin absorption; monitor for systemic irritation.[2]

Regulatory & Compliance Notes

  • EPA (USA): This compound is not explicitly listed under RCRA P-lists or U-lists.[2] However, it must be characterized as a characteristic hazardous waste due to toxicity and ignitability (if in flammable solvent).[2]

    • Recommended Waste Code: D001 (Ignitable) if in solvent; otherwise, manage as Non-Regulated Chemical Waste requiring incineration.[2]

  • EU Waste Code (EWC):

    • 16 05 06 * (Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).[2]

References

  • Chemical Identity & CAS Verification

    • ChemicalBook Product Directory. (2023).[2] "Methyl 6-phenylpyridazine-3-carboxylate (CAS 181706-69-4)".[1][2][3][4][5][6]

    • [1][2]

  • Structural Analogs & Safety Data

    • PubChem Laboratory Chemical Safety Summary (LCSS).
    • [2]

  • Supplier Handling Data

    • BLD Pharm Product Catalog.

Sources

Handling

Personal protective equipment for handling Methyl6-phenylpyridazine-3-carboxylate

Operational Safety & Logistics Guide: Handling Methyl 6-phenylpyridazine-3-carboxylate Methyl 6-phenylpyridazine-3-carboxylate (CAS: 181706-69-4) is a critical organic building block widely used in synthetic chemistry an...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Safety & Logistics Guide: Handling Methyl 6-phenylpyridazine-3-carboxylate

Methyl 6-phenylpyridazine-3-carboxylate (CAS: 181706-69-4) is a critical organic building block widely used in synthetic chemistry and drug development[1]. Presenting as a crystalline solid with a melting point of 194–197 °C[1], the primary operational risk during routine laboratory handling is the aerosolization of fine particulates.

To build a culture of safety and ensure regulatory compliance, laboratory personnel must move beyond basic compliance and understand the causality behind safety protocols. This guide provides a self-validating, step-by-step framework for the personal protective equipment (PPE), handling, and EPA-compliant disposal of this specific pyridazine derivative.

The Self-Validating PPE & Hazard Matrix

According to the Occupational Safety and Health Administration (OSHA) Personal Protective Equipment Standard (29 CFR 1910 Subpart I), PPE must be selected based on a rigorous hazard assessment[2]. Because Methyl 6-phenylpyridazine-3-carboxylate is a lipophilic ester, it presents specific dermal and inhalation risks.

Table 1: PPE Specifications, Mechanistic Rationale, and Validation Protocols

PPE CategorySpecificationMechanistic Rationale (The "Why")Self-Validation Step
Respiratory / Environmental Fume hood (Face velocity: 80-100 fpm) or Ventilated Balance Enclosure.Fine organic powders easily aerosolize during transfer, risking deposition in the respiratory tract[3].Tissue Test: Tape a Kimwipe to the sash bottom; verify inward directional airflow before opening the container.
Dermal (Hands) Nitrile gloves (4-8 mil thickness). Double-gloving recommended.Lipophilic esters can permeate standard latex. Nitrile provides a superior chemical barrier against organic compounds.Inflation Check: Trap air in the glove and roll the cuff to check for micro-tears before donning.
Ocular Splash-proof chemical goggles (ANSI Z87.1+).Protects the ocular mucosa from airborne dust particulates and potential solvent splashes during dissolution[4].Seal Verification: Adjust strap tension to ensure zero gap between the silicone seal and the facial epidermis.
Body Flame-resistant lab coat (Nomex/cotton blend) with knit cuffs.Prevents electrostatic attraction of powders to street clothes and provides a barrier against chemical spills.Cuff Overlap: Ensure the inner glove is under the cuff, and the outer glove is pulled over the knit cuff.

Step-by-Step Operational Workflow

The OSHA Laboratory Standard (29 CFR 1910.1450) mandates that employers implement control measures, including engineering controls and work practices, to provide worker protection[4]. The following protocol is designed to be a self-validating system, ensuring that every action confirms the safety of the next.

Phase 1: Pre-Operational Setup

  • Clear the Workspace: Remove all unnecessary equipment from the fume hood to prevent airflow disruption (eddy currents) that could scatter the powder.

  • Static Mitigation: Wipe the exterior of the chemical bottle and the analytical balance with an anti-static brush or a lightly damp Kimwipe. Causality: Static electricity causes fine powders to repel from the spatula, leading to uncontrolled aerosolization.

  • Secondary Containment: Place the analytical balance inside a secondary containment tray.

Phase 2: Transfer and Weighing

  • Minimize Vertical Drop: Bring the source bottle and the anti-static weigh boat as close together as physically possible. Causality: Reducing the distance the powder falls minimizes the kinetic energy transferred to the particles, drastically reducing dust generation.

  • Cap Management: Never place the cap of the chemical bottle face down on the bench. Hold it or place it face up to prevent cross-contamination.

  • Seal and Transfer: Once the desired mass is weighed, transfer the compound into the reaction vessel and immediately seal it before removing it from the fume hood.

Phase 3: Decontamination

  • Solvent Wipe: Wipe down the spatula, balance, and secondary containment tray with a solvent in which the compound is soluble (e.g., ethanol or DMSO), followed by a secondary wipe with distilled water.

  • Doffing PPE: Remove the outer gloves first by pinching the palm and rolling them inside out. Dispose of them immediately in the solid hazardous waste container.

EPA-Compliant Logistics and Disposal Plan

The Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) strictly regulates the disposal of chemical waste[5]. Methyl 6-phenylpyridazine-3-carboxylate waste must never be disposed of in regular trash or down the sanitary sewer[6][7].

Waste Segregation Protocol:

  • Solid Waste: Contaminated weigh boats, Kimwipes, and disposable gloves must be placed in a clearly labeled, puncture-resistant "Hazardous Solid Organic Waste" container.

  • Liquid Waste: If the compound is dissolved in an organic solvent for an assay or reaction, the resulting mixture must be segregated into "Halogenated" or "Non-Halogenated" liquid waste carboys, depending on the solvent used[7].

Satellite Accumulation Area (SAA) Management: Hazardous waste must be stored in a designated SAA at the point of generation. Containers must be chemically compatible, tightly capped at all times (except when actively adding waste), and feature secondary containment[6]. Under EPA Subpart K regulations, waste must be removed from the laboratory within six months[7].

Visual Workflow: Handling & Disposal Pathway

Below is the logical workflow for managing pyridazine derivatives from pre-operation to final EPA disposal.

G Start Pre-Operational Hazard Assessment PPE Don Validated PPE (Nitrile, Goggles, Coat) Start->PPE Hood Transfer & Weigh (Ventilated Enclosure) PPE->Hood Dissolve Solvent Dissolution (e.g., DMSO/EtOH) Hood->Dissolve Decon Surface Decontamination Dissolve->Decon Waste Waste Segregation Decon->Waste Solid Solid Waste (Contaminated Consumables) Waste->Solid Liquid Liquid Waste (Organic Solvents) Waste->Liquid EPA EPA SAA Storage (Strict Labeling & Capping) Solid->EPA Liquid->EPA

Workflow for handling, decontamination, and EPA-compliant disposal of pyridazine derivatives.

References

  • "기타수입시약 > methyl 6-phenylpyridazine-3-carboxylate | 코랩샵 KOLAB". Kolabshop. Available at: [Link]

  • "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection". National Center for Biotechnology Information (PMC). Available at: [Link]

  • "Laboratory Safety Guidance". Occupational Safety and Health Administration (OSHA). Available at: [Link]

  • "Preventing Exposure to Hazardous Chemicals in Laboratories". Oregon OSHA. Available at: [Link]

  • "Managing Hazardous Chemical Waste in the Lab". Lab Manager. Available at: [Link]

  • "Laboratory Hazardous Waste Disposal Guidelines". Central Washington University. Available at: [Link]

  • "How to Ensure Safe Chemical Waste Disposal in Laboratories". Daniels Health. Available at: [Link]

  • "Disposal of Chemicals in the Laboratory". Environmental Marketing Services. Available at: [Link]

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